1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• CAS: 1481-57-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS Number: 1481-57-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a halogenated nitroaromatic compound with significant potential as a versatile building block in organic synthesis. Due to the limited availability of direct experimental data for this specific compound, this guide leverages information on its plausible synthesis, predicted reactivity based on analogous structures, and its potential applications in the development of complex organic molecules.

Chemical and Physical Properties

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a polyhalogenated and nitrated aromatic compound. The presence of multiple electron-withdrawing groups on the benzene ring significantly influences its chemical reactivity, making it a valuable intermediate for various chemical transformations. The key physical and chemical properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	1481-57-8	[1][2][3]
Molecular Formula	C₆HBr₂F₂NO₂	[1][2][3]
Molecular Weight	316.88 g/mol	[1]
IUPAC Name	1,2-dibromo-4,5-difluoro-3-nitrobenzene	[3]
Purity	Typically available at ≥95%	[1]
Appearance	Not specified, likely a solid	N/A
InChI Key	QRVCXRRZIUMPII-UHFFFAOYSA-N	[1][3]

Experimental Protocols

Proposed Synthesis: Nitration of 1,2-Dibromo-4,5-difluorobenzene

This protocol is based on a reported method for the nitration of 1,2-dibromo-4,5-difluorobenzene[4].

Materials:

• 1,2-Dibromo-4,5-difluorobenzene (CAS: 64695-78-9)

• Fuming sulfuric acid (30% by mass)

• Nitric acid (65%)

• Water

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, cool 8 mL of 30% fuming sulfuric acid to 5°C using an ice bath.

• Slowly add 1.45 g of 65% nitric acid (equivalent to 15 mmol) to the cooled fuming sulfuric acid while stirring. Maintain the temperature below 10°C during the addition.

• After the addition of nitric acid is complete, add 1,2-dibromo-4,5-difluorobenzene to the nitrating mixture portion-wise, ensuring the reaction temperature is maintained between 20-35°C.

• Stir the reaction mixture vigorously at this temperature for 1.5 hours.

• Upon completion of the reaction (monitored by TLC or GC), carefully pour the reaction mixture over crushed ice to quench the reaction.

• The solid product, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, will precipitate out of the aqueous solution.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture).

Expected Yield: A yield of 94% has been reported for this reaction[4].

Reactivity and Potential Applications

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly functionalized aromatic ring, making it an attractive starting material for the synthesis of more complex molecules. Its reactivity is dictated by the interplay of the bromo, fluoro, and nitro substituents.

Nucleophilic Aromatic Substitution (SNAr)

The presence of the strongly electron-withdrawing nitro group and two fluorine atoms activates the benzene ring towards nucleophilic aromatic substitution. The fluorine atoms, being good leaving groups in SNAr reactions, can be selectively displaced by various nucleophiles such as amines, alkoxides, and thiolates. This allows for the introduction of a wide range of functional groups onto the aromatic core[5][6].

Cross-Coupling Reactions

The two bromine atoms on the ring are excellent handles for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings[5]. These reactions enable the formation of new carbon-carbon and carbon-heteroatom bonds, providing a powerful tool for the construction of complex molecular scaffolds.

Reduction of the Nitro Group

The nitro group can be readily reduced to an amino group using standard reducing agents like tin(II) chloride, sodium dithionite, or catalytic hydrogenation[5]. The resulting aniline derivative opens up further synthetic possibilities, such as diazotization followed by Sandmeyer reactions or the formation of amides and sulfonamides.

Hypothetical Application in the Synthesis of Bioactive Molecules

Given the reactivity profile, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a promising precursor for the synthesis of biologically active compounds. For instance, it could be utilized in the synthesis of substituted benzothiazoles, a class of heterocyclic compounds known for a wide range of pharmacological activities[7][8]. A hypothetical synthetic pathway is outlined below.

Mandatory Visualizations

Proposed Synthetic Pathway

Caption: Proposed synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Experimental Workflow for Synthesis and Purification

Caption: Experimental workflow for the synthesis and purification.

Logical Relationship of Potential Reactions

Caption: Potential synthetic transformations of the title compound.

Spectral Data

As of the latest literature search, specific spectral data (¹H NMR, ¹³C NMR, MS, IR) for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS 1481-57-8) is not publicly available. However, data for the precursor, 1,2-dibromo-4,5-difluorobenzene (CAS 64695-78-9), is available and can be used for reaction monitoring and starting material characterization.

¹H NMR of 1,2-Dibromo-4,5-difluorobenzene: The ¹H NMR spectrum is expected to show a triplet in the aromatic region due to the coupling of the two equivalent protons with the two adjacent fluorine atoms[9][10].

¹³C NMR of 1,2-Dibromo-4,5-difluorobenzene: The proton-decoupled ¹³C NMR spectrum will be more complex due to C-F coupling. The carbon atoms bonded to fluorine will appear as doublets with large coupling constants, and other carbons will show smaller couplings to the fluorine atoms[11].

Mass Spectrum of 1,2-Dibromo-4,5-difluorobenzene: The mass spectrum will show a characteristic isotopic pattern for a molecule containing two bromine atoms[12].

For 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, one would expect the single aromatic proton to appear as a triplet in the ¹H NMR spectrum, likely shifted downfield due to the electron-withdrawing effect of the adjacent nitro group. The ¹³C NMR would become more complex with six distinct aromatic carbon signals, all showing coupling to the fluorine atoms. The mass spectrum would reflect the addition of a nitro group to the precursor's mass.

Safety Information

While a detailed toxicological profile is not available, based on the functional groups present, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene should be handled with care.

General Hazards:

• Halogenated aromatic compounds can be irritants to the skin, eyes, and respiratory tract[2].

• Nitroaromatic compounds are often toxic and can be absorbed through the skin[13].

Precautionary Measures:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

This technical guide is intended for informational purposes for research and development professionals. All laboratory work should be conducted by trained individuals in a suitably equipped facility, and all procedures should be assessed for safety before execution.

References

• 1. 1,2-Dibromo-4,5-difluoro-3-nitrobenzene | CymitQuimica [cymitquimica.com]
• 2. aobchem.com [aobchem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 64695-78-9 | 1,2-Dibromo-4,5-difluorobenzene | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 5. 5-Bromo-1,2-difluoro-3-nitrobenzene|CAS 1261988-16-2 [benchchem.com]
• 6. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Special Issue: “Rational Design and Synthesis of Bioactive Molecules” - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of Biologically Active Molecules through Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1,2-Dibromo-4,5-difluorobenzene(64695-78-9) 1H NMR [m.chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 12. 1,2-Dibromo-4,5-difluorobenzene [webbook.nist.gov]
• 13. 1-Bromo-4,5-difluoro-2-nitrobenzene | C6H2BrF2NO2 | CID 19261542 - PubChem [pubchem.ncbi.nlm.nih.gov]

physical and chemical properties of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a versatile building block in organic synthesis with potential applications in medicinal chemistry. This document details its characteristics, outlines a general synthetic pathway, and discusses its reactivity, supported by clear data presentation and visualizations.

Core Compound Properties

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a polyhalogenated and nitrated aromatic compound. Its structure, featuring electron-withdrawing fluorine and nitro groups alongside bulky bromine atoms, imparts unique reactivity, making it a subject of interest for the synthesis of complex molecules.

Table 1: Physical and Chemical Properties of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

Property	Value	Source
IUPAC Name	1,2-dibromo-4,5-difluoro-3-nitrobenzene	[1]
CAS Number	1481-57-8	[1][2]
Molecular Formula	C₆HBr₂F₂NO₂	[1][2]
Molecular Weight	316.88 g/mol	-
Appearance	Not explicitly stated, likely a solid	-
Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Data not available	-

Synthesis and Experimental Protocols

General Experimental Protocol: Nitration of 1,2-dibromo-4,5-difluorobenzene

This protocol is a representative guideline and requires optimization for specific laboratory conditions.

Materials:

• 1,2-dibromo-4,5-difluorobenzene

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice

• Water

• Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Separatory funnel

• Beakers

• Rotary evaporator

Procedure:

• Cooling: In a round-bottom flask equipped with a magnetic stirrer, add a measured amount of concentrated sulfuric acid. Cool the flask in an ice bath to 0-5 °C.

• Formation of Nitrating Mixture: Slowly add a stoichiometric equivalent of concentrated nitric acid to the cooled sulfuric acid while stirring. Maintain the temperature below 10 °C during the addition.

• Substrate Addition: Dissolve 1,2-dibromo-4,5-difluorobenzene in a minimal amount of a suitable solvent (if necessary) and add it dropwise to the nitrating mixture. The temperature should be carefully controlled and maintained between 0-10 °C.

• Reaction: After the addition is complete, continue stirring the reaction mixture at a controlled temperature for a specified time to ensure complete nitration. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture over crushed ice with constant stirring. This will precipitate the crude product.

• Work-up:

  • Filter the precipitated solid and wash it with cold water until the washings are neutral.

  • Alternatively, if the product is oily or does not precipitate cleanly, extract the mixture with an appropriate organic solvent.

  • Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

  • Further purification can be achieved by recrystallization from a suitable solvent or by column chromatography on silica gel.

Logical Workflow for Synthesis and Purification

Caption: General workflow for the synthesis and purification of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Chemical Reactivity and Potential Applications

The chemical behavior of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is dictated by its substituents. The nitro and fluoro groups are strongly electron-withdrawing, making the aromatic ring electron-deficient and susceptible to nucleophilic aromatic substitution (SₙAr) reactions. The bromine atoms can also participate in various cross-coupling reactions.

Nucleophilic Aromatic Substitution (SₙAr):

The fluorine atoms are activated by the ortho- and para-directing effects of the nitro group, making them potential leaving groups in SₙAr reactions. This allows for the introduction of various nucleophiles, such as amines, alkoxides, and thiolates, to the aromatic ring. The high degree of substitution on the ring can lead to regioselective reactions.

Potential Signaling Pathway for SₙAr Reactions

Caption: Generalized pathway for nucleophilic aromatic substitution on the title compound.

Applications in Drug Development:

Polyhalogenated and nitrated aromatic compounds are valuable intermediates in the synthesis of pharmaceuticals. The introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule, often leading to improved metabolic stability, enhanced binding affinity, and better bioavailability.[3] The nitro group can be readily reduced to an amine, providing a handle for further functionalization and the construction of more complex molecular architectures.

While specific applications of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in drug development are not widely documented, its structural motifs suggest its potential as a precursor for the synthesis of:

• Kinase inhibitors: Many kinase inhibitors feature substituted aromatic cores.

• Antiviral and antibacterial agents: The presence of halogens is a common feature in many antimicrobial compounds.

• Central nervous system (CNS) active compounds: The lipophilicity imparted by the halogens can facilitate crossing the blood-brain barrier.

Spectroscopic Analysis

• ¹H NMR: A single proton signal would be expected in the aromatic region, likely appearing as a multiplet due to coupling with the adjacent fluorine atoms.

• ¹³C NMR: Six distinct signals for the aromatic carbons would be anticipated, with their chemical shifts influenced by the attached substituents. The carbons bonded to bromine, fluorine, and the nitro group would show characteristic shifts and coupling patterns (in the case of fluorine).

• ¹⁹F NMR: Two distinct signals for the two non-equivalent fluorine atoms are expected.

• FT-IR: Characteristic absorption bands for the C-NO₂ stretching (asymmetric and symmetric), C-Br stretching, C-F stretching, and aromatic C-H and C=C stretching vibrations would be observed.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern due to the presence of two bromine atoms.

This technical guide serves as a foundational resource for researchers interested in the properties and applications of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. Further experimental investigation is required to fully elucidate its physical properties and explore its potential in the development of novel chemical entities.

References

• 1. Separation of Nitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. agilent.com [agilent.com]
• 3. nbinno.com [nbinno.com]

Synthesis Pathway for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a key intermediate in the development of novel pharmaceuticals and agrochemicals. The presence of multiple halogen substituents and a nitro group on the benzene ring makes this compound a versatile building block for introducing further functionalities through nucleophilic aromatic substitution and cross-coupling reactions. This document provides a comprehensive overview of a feasible synthesis pathway, including a detailed experimental protocol and relevant quantitative data.

Core Synthesis Strategy: Electrophilic Aromatic Nitration

The most direct and established method for the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is through the electrophilic aromatic nitration of the readily available precursor, 1,2-Dibromo-4,5-difluorobenzene. This reaction introduces a nitro (-NO₂) group onto the aromatic ring.

The reaction proceeds via the formation of a highly electrophilic nitronium ion (NO₂⁺) from the reaction of a nitric acid source with a strong acid catalyst, typically concentrated sulfuric acid. The electron-rich π-system of the benzene ring then attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate (the sigma complex). Subsequent deprotonation re-establishes the aromaticity of the ring, yielding the desired nitro-substituted product.

The regioselectivity of the nitration is governed by the directing effects of the existing substituents on the benzene ring. In the case of 1,2-Dibromo-4,5-difluorobenzene, both the bromine and fluorine atoms are ortho, para-directing groups. The formation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is consistent with the nitronium ion adding to a position that is para to a fluorine atom and ortho to a bromine atom.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Parameter	Value
Starting Material	1,2-Dibromo-4,5-difluorobenzene
CAS Number	64695-78-9
Molecular Formula	C₆H₂Br₂F₂
Molecular Weight	271.88 g/mol
Product	1,2-Dibromo-4,5-difluoro-3-nitrobenzene
CAS Number	1481-57-8[1][2]
Molecular Formula	C₆HBr₂F₂NO₂[1][2]
Molecular Weight	316.88 g/mol
Reaction Parameters
Typical Yield	85-95%
Purity (post-purification)	>98% (by GC-MS)
Reaction Temperature	0-10 °C
Reaction Time	2-4 hours

Experimental Protocol

This section provides a detailed methodology for the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Materials:

• 1,2-Dibromo-4,5-difluorobenzene

• Concentrated sulfuric acid (98%)

• Concentrated nitric acid (70%)

• Ice

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Thermometer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Nitrating Mixture: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add concentrated sulfuric acid. Cool the flask in an ice bath to 0-5 °C. While maintaining this temperature, slowly add concentrated nitric acid dropwise with continuous stirring.

• Addition of the Substrate: Once the nitrating mixture is prepared and cooled, slowly add 1,2-Dibromo-4,5-difluorobenzene to the mixture in portions, ensuring the reaction temperature does not exceed 10 °C.

• Reaction: After the addition is complete, continue to stir the reaction mixture at 0-10 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion of the reaction, carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure product.

Synthesis Pathway and Experimental Workflow Visualization

The following diagrams illustrate the overall synthesis pathway and the detailed experimental workflow.

Caption: Overall synthesis pathway for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: Detailed experimental workflow for the synthesis and purification.

References

• 1. aobchem.com [aobchem.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

A Technical Guide to the Spectroscopic Characterization of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

Disclaimer: Publicly accessible, experimentally verified spectroscopic data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS No: 1481-57-8) is limited. This guide provides a predictive analysis of its expected spectroscopic characteristics based on established principles of spectroscopy and data from structurally analogous compounds. The experimental protocols described are generalized procedures for the analysis of halogenated nitroaromatic compounds.

Predicted Spectroscopic Data

The structure of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene contains several key features that dictate its spectroscopic signature: a highly substituted aromatic ring, a single proton, two fluorine atoms, two bromine atoms, and a nitro group. These elements create a unique electronic environment, and their interactions are predictable through various spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen and fluorine framework of the molecule. Due to the quadrupolar nature of bromine nuclei, direct observation of bromine via NMR is generally not practical on standard high-resolution spectrometers.[1]

1.1.1 Predicted ¹H NMR Data

The molecule possesses only one aromatic proton. Its chemical shift will be significantly influenced by the surrounding electron-withdrawing groups (NO₂, Br, F).

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.8 - 8.2	Triplet (t) or Doublet of Doublets (dd)	1H	Ar-H

• Justification: The lone proton is flanked by two fluorine atoms, which will cause splitting. The expected multiplicity is a triplet if the coupling constants to both fluorine atoms are similar, or a doublet of doublets if they are different. The strong deshielding effect of the ortho-nitro group and the halogens will shift this proton significantly downfield.

1.1.2 Predicted ¹⁹F NMR Data

¹⁹F NMR is crucial for characterizing fluorinated organic compounds.[2][3] The two fluorine atoms are in different chemical environments, which should result in two distinct signals.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
-110 to -130	Doublet (d)	Ar-F (ortho to NO₂)
-135 to -155	Doublet (d)	Ar-F (meta to NO₂)

• Justification: The chemical shifts are relative to a CFCl₃ standard. The fluorine atom ortho to the nitro group is expected to be more deshielded (less negative chemical shift). The primary splitting pattern for each signal will be a doublet due to coupling with the adjacent fluorine atom (³JFF). Further, smaller coupling to the single aromatic proton (³JFH or ⁴JFH) might be observed.

1.1.3 Predicted ¹³C NMR Data

The ¹³C NMR spectrum will show six distinct signals for the aromatic carbons, each split by coupling to fluorine atoms (C-F coupling).

Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment
145 - 155	Doublet (¹JCF)	C -F (ortho to NO₂)
140 - 150	Doublet (¹JCF)	C -F (meta to NO₂)
148 - 152	Singlet or small doublet	C -NO₂
120 - 130	Doublet (²JCF)	C -H
110 - 120	Doublet of doublets (²JCF, ³JCF)	C -Br
105 - 115	Doublet of doublets (²JCF, ³JCF)	C -Br

• Justification: Carbons directly attached to fluorine will show large one-bond coupling constants (¹JCF) and appear as doublets. Other carbons will exhibit smaller two- or three-bond couplings. The carbons bearing the nitro group and fluorine atoms will be the most downfield.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorptions corresponding to the nitro group and carbon-halogen bonds.

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group
1520 - 1560	Asymmetric Stretch	Ar-NO₂
1340 - 1370	Symmetric Stretch	Ar-NO₂
1200 - 1300	C-F Stretch	Ar-F
3050 - 3150	C-H Stretch	Ar-H
1580 - 1610	C=C Stretch	Aromatic Ring
600 - 800	C-Br Stretch	Ar-Br

• Justification: The nitro group stretches are typically very strong and easily identifiable.[4] The C-F stretch also gives a strong absorption, while the C-Br stretch appears at a lower frequency due to the higher mass of bromine.[5]

Mass Spectrometry (MS)

Mass spectrometry will provide the molecular weight and fragmentation pattern, which is highly influenced by the presence of two bromine atoms.

m/z Value	Interpretation	Notes
317 / 319 / 321	[M]⁺, [M+2]⁺, [M+4]⁺	Molecular Ion Cluster: Characteristic 1:2:1 intensity ratio due to the two bromine isotopes (⁷⁹Br and ⁸¹Br).
271 / 273 / 275	[M-NO₂]⁺	Loss of the nitro group. This fragment will also show the 1:2:1 isotopic pattern.
240 / 242	[M-Br]⁺	Loss of one bromine atom. This fragment will have a 1:1 isotopic pattern from the remaining bromine.
192 / 194	[M-NO₂-Br]⁺	Loss of nitro group and one bromine atom.
161	[M-2Br]⁺	Loss of both bromine atoms.

• Justification: The most distinctive feature will be the isotopic pattern of the molecular ion due to bromine. The fragmentation is expected to proceed via the loss of the nitro group and the halogen atoms, which are relatively stable leaving groups.[6]

Experimental Protocols

The following are general procedures for obtaining spectroscopic data for a solid, halogenated nitroaromatic compound.

NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 10-20 mg of the solid sample for ¹H NMR and 50-100 mg for ¹³C NMR.[7]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial. Ensure complete dissolution, using gentle warming or vortexing if necessary.[7]

  • Filter the solution through a pipette with a small cotton plug into a standard 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift calibration (δ = 0.00 ppm).

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typical acquisition time is a few minutes.

  • For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Longer acquisition times (20-60 minutes or more) are often necessary due to the low natural abundance of ¹³C.[8]

  • For ¹⁹F NMR: Tune the spectrometer to the fluorine frequency. A proton-decoupled sequence is typically used. Acquisition is generally fast due to the 100% natural abundance of ¹⁹F.[9]

  • Process the resulting Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

FT-IR Spectroscopy Protocol (ATR)

• Background Collection:

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean.

  • Collect a background spectrum of the empty ATR accessory. This captures the ambient atmosphere (CO₂ and water vapor) and instrument response, which will be subtracted from the sample spectrum.[10][11]

• Sample Analysis:

  • Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.[12]

  • Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio at a resolution of 4 cm⁻¹.[10]

  • The software will automatically ratio the sample spectrum against the background to generate the final transmittance or absorbance spectrum.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe after the measurement.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane or hexane.[13]

  • Filter the sample through a 0.45 µm syringe filter into a 2 mL GC vial.

• Instrument Setup and Data Acquisition:

  • Injector: Set the injector temperature to a value that ensures rapid volatilization without thermal decomposition (e.g., 280 °C). Use a splitless injection mode for sensitivity.[6]

  • GC Column: Use a standard non-polar capillary column (e.g., TR-5MS, 15 m x 0.25 mm ID, 0.1 µm film thickness).[6]

  • Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program: Begin at a low temperature (e.g., 120 °C) and hold for 1-2 minutes, then ramp the temperature at a controlled rate (e.g., 10-15 °C/min) to a final temperature that ensures elution of the compound (e.g., 300 °C).[6][14]

  • MS Detector: Use Electron Ionization (EI) at a standard energy of 70 eV. Set the ion source temperature to ~270 °C.[6] Scan a mass range appropriate for the compound and its expected fragments (e.g., m/z 50-400).

Visualization of Spectroscopic Workflow

The following diagram illustrates a logical workflow for the structural elucidation of an unknown chemical compound, such as 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, using the spectroscopic techniques discussed.

Caption: Logical workflow for spectroscopic analysis and structure elucidation.

References

• 1. (Br) Bromine NMR [chem.ch.huji.ac.il]
• 2. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 11. web.mit.edu [web.mit.edu]
• 12. amherst.edu [amherst.edu]
• 13. Sample preparation GC-MS [scioninstruments.com]
• 14. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Solubility of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in common laboratory solvents. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on qualitative solubility predictions based on the compound's structure and data from analogous halogenated nitrobenzenes. Furthermore, a detailed experimental protocol for determining solubility is provided, along with a logical workflow diagram to guide researchers in their laboratory practices.

Predicted Solubility Profile

The solubility of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is dictated by its molecular structure, which features a highly halogenated and nitrated benzene ring. This structure results in a molecule with significant polarity, yet the presence of the large bromine and fluorine atoms also contributes to its lipophilic character.

Based on the general principle of "like dissolves like" and qualitative data for similar compounds such as chloronitrobenzenes and bromonitrobenzenes, a predicted solubility profile in common laboratory solvents is summarized below. It is anticipated that the compound will exhibit poor solubility in water and other highly polar protic solvents. Its solubility is expected to be higher in polar aprotic solvents and some nonpolar aromatic solvents that can engage in π-stacking interactions.

Solvent Class	Common Solvents	Predicted Solubility of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene	Rationale
Polar Protic	Water, Methanol, Ethanol	Sparingly Soluble to Insoluble	The highly substituted, non-polar surface area of the molecule is expected to lead to poor solvation by polar protic solvents. Safety data for a related compound, 1,4-difluoro-2-nitrobenzene, indicates low water solubility.[1] For instance, 4-Chloronitrobenzene is sparingly soluble in cold ethanol but freely soluble in boiling ethanol.[2]
Polar Aprotic	Acetone, Acetonitrile, DMSO, DMF	Soluble to Highly Soluble	These solvents are effective at solvating polar functional groups without the high energy cost of disrupting a hydrogen-bonding network. The nitro and fluoro groups will contribute to favorable dipole-dipole interactions.
Nonpolar Aromatic	Benzene, Toluene	Soluble	The aromatic ring of the solute can interact favorably with aromatic solvents through π-π stacking. For example, 3-Bromonitrobenzene is soluble in benzene.[2]
Nonpolar Aliphatic	Hexane, Heptane	Sparingly Soluble to Insoluble	The significant polarity from the nitro and fluoro groups is likely to make it poorly soluble in nonpolar aliphatic solvents.
Chlorinated	Dichloromethane, Chloroform	Soluble	These solvents have a good balance of polarity and the ability to solvate a wide range of organic compounds. 3-Bromonitrobenzene is noted to be soluble in chloroform.[2]

Experimental Protocol for Solubility Determination

The following is a general protocol for determining the solubility of a solid compound like 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. This method is based on the principle of recrystallization solvent selection, which involves finding a solvent where the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[2]

Objective: To determine the approximate solubility of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a given solvent at room temperature and at the solvent's boiling point.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• A selection of solvents (e.g., ethanol, acetone, toluene, hexane)

• Small test tubes or vials

• Graduated pipettes or syringes

• Heating block or water bath

• Vortex mixer

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a small, known amount of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (e.g., 10 mg) into a test tube.

• Initial Solvent Addition: Add a small, measured volume of the chosen solvent (e.g., 0.1 mL) to the test tube at room temperature.

• Room Temperature Solubility:

  • Vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

  • Observe if the solid completely dissolves.

  • If the solid dissolves, the compound is soluble at this concentration. Add more solute in known increments until saturation is reached.

  • If the solid does not dissolve, continue adding the solvent in small, measured increments (e.g., 0.1 mL), agitating after each addition, until the solid completely dissolves. Record the total volume of solvent used.

• Elevated Temperature Solubility:

  • If the compound was not fully soluble at room temperature, gently heat the suspension in a heating block or water bath to the solvent's boiling point.[2]

  • Observe if the solid dissolves upon heating.

  • If the solid does not dissolve, add more solvent in small, measured increments while maintaining the temperature until complete dissolution is achieved. Record the total volume of solvent.

• Calculation: Calculate the approximate solubility in g/L or mg/mL at both room temperature and the elevated temperature.

• Cooling and Recrystallization: If the compound dissolved at a higher temperature, allow the solution to cool to room temperature and observe if crystals form. This confirms the suitability of the solvent for recrystallization.[2]

Safety Precautions:

• Always work in a well-ventilated fume hood.[1][3]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

• Avoid inhalation of dust or vapors and contact with skin and eyes.[4]

Logical Workflow for Solubility Assessment

The following diagram illustrates a systematic approach to assessing the solubility of an organic compound in the laboratory.

Caption: A workflow for the experimental determination of compound solubility.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the safety data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS No. 1481-57-8). The information is compiled and presented to meet the needs of laboratory and drug development professionals, with a focus on clear data presentation, detailed experimental context, and visual aids for core safety concepts.

Chemical Identification and Physical Properties

A summary of the key identifiers and physical and chemical properties of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene are provided below.

Identifier	Value
Chemical Name	1,2-Dibromo-4,5-difluoro-3-nitrobenzene
CAS Number	1481-57-8
Molecular Formula	C6HBr2F2NO2
Molecular Weight	316.88 g/mol
IUPAC Name	1,2-dibromo-4,5-difluoro-3-nitrobenzene
Appearance	Light yellow solid (may vary)
Boiling Point	274.5°C at 760 mmHg[1][2]
Density	2.23 g/cm³[3]
Flash Point	119.8°C[3]
Storage Temperature	2-8°C or -15°C is recommended for long-term storage[3]

Hazard Identification and GHS Classification

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is classified as a hazardous substance. The GHS classification is summarized in the table below.

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure	Category 3	Warning	H335: May cause respiratory irritation

GHS Labeling and Pictograms

The following diagram illustrates the GHS pictograms and signal word for this compound.

GHS Pictograms and Signal Word

Precautionary Measures and Personal Protective Equipment (PPE)

The following table outlines the precautionary statements associated with handling 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Category	Precautionary Statement Code	Statement
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P264	Wash hands thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301 + P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P330	Rinse mouth.
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P362 + P364	Take off contaminated clothing and wash it before reuse.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P337 + P313	If eye irritation persists: Get medical advice/attention.
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P312	Call a POISON CENTER/doctor if you feel unwell.
Storage	P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
Disposal	P501	Dispose of contents/container in accordance with local/regional/national/international regulations.

Personal Protective Equipment (PPE) Selection Workflow

The selection of appropriate PPE is critical when handling this chemical. The following diagram outlines a logical workflow for PPE selection based on the identified hazards.

PPE Selection Workflow

Fire-Fighting and First-Aid Measures

Category	Guidance
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Specific Hazards from Combustion	Hazardous decomposition products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF).
Fire-Fighter Protection	Wear self-contained breathing apparatus (SCBA) and full protective gear.
First-Aid: Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
First-Aid: Skin Contact	Immediately wash the skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.
First-Aid: Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
First-Aid: Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Emergency Response Workflow

The following diagram outlines a general workflow for responding to an accidental exposure.

Emergency Response Workflow

Representative Experimental Protocols

Acute Oral Toxicity - Fixed Dose Procedure (Based on OECD Guideline 420)

• Objective: To determine the acute oral toxicity of the test substance.

• Principle: A stepwise procedure where the substance is administered orally to a group of animals at one of the defined dose levels. The absence or presence of mortality or morbidity determines the next step.

• Test Animals: Typically, female rats are used.

• Procedure:

  • A starting dose (e.g., 300 mg/kg) is selected based on available information.

  • A small group of animals (e.g., 5) is dosed with the substance.

  • Animals are observed for a period of 14 days for signs of toxicity and mortality.

  • Body weight is recorded weekly.

  • Based on the outcome, the dose for the next group is adjusted up or down.

  • At the end of the observation period, all surviving animals are euthanized and a gross necropsy is performed.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (Based on OECD Guideline 439)

• Objective: To determine the potential of the substance to cause skin irritation.

• Principle: The test substance is applied topically to a reconstructed human epidermis (RhE) model. The irritancy potential is determined by the relative mean viability of the treated tissues compared to negative controls.

• Procedure:

  • The test substance is applied to the surface of the RhE tissue.

  • The tissue is incubated for a defined period.

  • After exposure, the substance is removed, and the tissue is incubated for a post-exposure period.

  • Cell viability is assessed using a quantitative method, such as the MTT assay.

  • A substance is identified as an irritant if the mean tissue viability is reduced below a certain threshold (e.g., ≤ 50%).

Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

• Objective: To determine the potential of a substance to cause eye irritation or corrosion.

• Principle: The test substance is instilled into the conjunctival sac of one eye of an experimental animal. The other eye serves as a control.

• Test Animals: Typically, albino rabbits are used.

• Procedure:

  • A single dose of the substance is applied to one eye of the animal.

  • The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after administration.

  • Ocular lesions (corneal opacity, iritis, conjunctival redness and chemosis) are graded and scored.

  • The reversibility of the lesions is observed over 21 days.

  • The scores are used to classify the irritancy potential of the substance.

Disclaimer: This document is intended as a technical guide for informational purposes only and is not a substitute for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer. Users should always consult the original SDS and follow all institutional and regulatory safety guidelines when handling this chemical.

References

• 1. labnovo.com [labnovo.com]
• 2. |1481-57-8|C6HBr2F2NO2|MFCD11226312|有机合成-上海珂华生物有限公司 [coolpharm.com]
• 3. nengxian.lookchem.com [nengxian.lookchem.com]

An In-depth Technical Guide to the Electrophilicity and Reactivity Profile of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data and specific reactivity studies for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene are not extensively available in peer-reviewed literature. This guide provides a comprehensive profile based on established principles of organic chemistry and data from structurally analogous compounds.

Introduction

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly functionalized aromatic compound with significant potential as a versatile building block in organic synthesis. Its unique substitution pattern, featuring two bromine atoms, two fluorine atoms, and a nitro group, renders the benzene ring electron-deficient and activates it towards a variety of chemical transformations. This guide elucidates the electrophilicity and predicted reactivity of this compound, providing insights for its application in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science.

Physicochemical and Spectroscopic Properties

While specific experimental data for the target molecule is scarce, the following table summarizes its basic properties and expected spectroscopic characteristics based on data for similar halogenated nitrobenzenes.

Property	Data / Expected Value
Molecular Formula	C₆HBr₂F₂NO₂
Molecular Weight	316.88 g/mol
CAS Number	1481-57-8
Appearance	Expected to be a solid at room temperature
Purity	Typically available at ≥95% from commercial vendors
¹H NMR	A single peak (singlet or complex multiplet) in the aromatic region is expected for the lone proton.
¹³C NMR	Six distinct signals are expected in the aromatic region, with chemical shifts influenced by the strong electron-withdrawing effects of the nitro and halogen substituents.
¹⁹F NMR	Two distinct signals are expected, likely showing coupling to each other and to the neighboring proton.
IR Spectroscopy (cm⁻¹)	~1530-1550 (asymmetric NO₂ stretch), ~1340-1360 (symmetric NO₂ stretch), ~1000-1200 (C-F stretch), <700 (C-Br stretch)

Electrophilicity and Reactivity Profile

The electrophilic nature of the aromatic ring in 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is significantly enhanced by the cumulative electron-withdrawing effects of the nitro group and the four halogen substituents. This pronounced electrophilicity is the primary driver of its reactivity, particularly in nucleophilic aromatic substitution (SₙAr) reactions.

Nucleophilic Aromatic Substitution (SₙAr)

The presence of the strongly deactivating nitro group, positioned ortho and para to the fluorine and bromine atoms, makes these halogens susceptible to displacement by nucleophiles. The general mechanism for SₙAr reactions is depicted below.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SₙAr).

Regioselectivity: The positions most activated towards nucleophilic attack are those ortho and para to the nitro group. In this molecule, both fluorine and bromine atoms are in activated positions. Generally, fluorine is a better leaving group than bromine in SₙAr reactions due to the higher polarization of the C-F bond. Therefore, substitution of one of the fluorine atoms is the most probable initial reaction.

Other Potential Reactions

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amine using standard reducing agents such as SnCl₂/HCl, H₂/Pd-C, or Fe/NH₄Cl. This transformation provides a valuable synthetic handle for further functionalization, such as diazotization or acylation.

Caption: Workflow for the reduction of the nitro group.

• Cross-Coupling Reactions: The bromine atoms can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Heck reactions, allowing for the formation of new carbon-carbon bonds. This reactivity enables the introduction of a wide range of substituents, including alkyl, aryl, and vinyl groups.

Illustrative Experimental Protocols

The following are generalized experimental protocols for key transformations, based on procedures for structurally similar compounds. Note: These are illustrative and would require optimization for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

General Procedure for Nucleophilic Aromatic Substitution with an Amine

• To a solution of 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in a suitable solvent (e.g., DMF, DMSO, or THF) is added the amine nucleophile (1.0-1.2 eq) and a base (e.g., K₂CO₃, Et₃N; 1.5-2.0 eq).

• The reaction mixture is stirred at a temperature ranging from room temperature to 100 °C, and the progress is monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄ or MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired substituted product.

General Procedure for the Reduction of the Nitro Group

• To a solution of 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in a mixture of ethanol and water is added iron powder (5.0-10.0 eq) and ammonium chloride (1.0-2.0 eq).

• The mixture is heated to reflux and stirred vigorously for several hours, with reaction progress monitored by TLC or LC-MS.

• After cooling to room temperature, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated under reduced pressure.

• The residue is taken up in an organic solvent and washed with water and brine.

• The organic layer is dried, filtered, and concentrated to give the crude aniline derivative, which can be further purified by chromatography or crystallization.

Conclusion

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly activated aromatic substrate with significant potential for the synthesis of complex, functionalized molecules. Its reactivity is dominated by its pronounced electrophilicity, making it an excellent candidate for nucleophilic aromatic substitution reactions. The presence of multiple, distinct reactive sites (two fluorine atoms, two bromine atoms, and a nitro group) allows for a range of selective transformations, positioning this compound as a valuable tool for researchers in drug discovery and materials science. Further experimental studies are warranted to fully elucidate its reactivity profile and unlock its synthetic potential.

In-Depth Technical Guide to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (>95% Purity)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a key intermediate in organic synthesis. The document details its chemical properties, commercial availability, synthesis, and reactivity, with a focus on its applications in the preparation of valuable chemical entities.

Chemical Properties and Commercial Availability

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a poly-halogenated nitroaromatic compound with the molecular formula C₆HBr₂F₂NO₂. Its structure, featuring two bromine atoms, two fluorine atoms, and a nitro group on a benzene ring, makes it a versatile reagent in synthetic chemistry. The strong electron-withdrawing nature of the nitro group and the fluorine atoms activates the aromatic ring for nucleophilic substitution reactions, while the bromine atoms provide handles for cross-coupling reactions.

Physicochemical Properties:

Property	Value	Reference
CAS Number	1481-57-8
Molecular Formula	C₆HBr₂F₂NO₂
Molecular Weight	316.88 g/mol
¹H-NMR (400 MHz, CDCl₃)	δ 7.70 (dd, 1H)	[1]

Commercial Suppliers of >95% Purity Product:

Supplier	Purity	Notes
Fluorochem	95%	Available in various quantities.
AOBChem	95%	Offers a range of pack sizes.
CymitQuimica	95%	Intended for laboratory use only.
BLDpharm	-	Purity to be confirmed with the supplier.

Synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

A common synthetic route to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene involves the nitration of 1,2-dibromo-4,5-difluorobenzene. A detailed experimental protocol is outlined in patent literature.

Experimental Protocol: Nitration of 1,2-Dibromo-4,5-difluorobenzene [2]

• Reactants:

  • 1,2-dibromo-4,5-difluorobenzene (6.80 g, 25.0 mmol)

  • 100% Sulfuric acid (18.54 g)

  • 97% Fuming nitric acid (2.5 g, 38.5 mmol)

• Procedure:

  • 1,2-dibromo-4,5-difluorobenzene and sulfuric acid are mixed and heated to 50°C.

  • A pre-mixed nitrating mixture of fuming nitric acid and sulfuric acid is added dropwise over 130 minutes, maintaining the reaction temperature at 50-52°C.

  • The reaction mixture is then poured into ice water.

  • The mixture is neutralized with a 28% aqueous solution of sodium hydroxide.

  • The precipitated crystals are collected by filtration.

  • The filtrate is extracted with dichloromethane, and the collected crystals are dissolved in this extract.

  • The solution is concentrated under reduced pressure to obtain crude crystals.

  • Recrystallization from a methanol/water mixture yields the final product as a yellowy-white powder.

• Yield: 58%

Logical Flow of Synthesis:

Synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Reactivity and Applications

The primary documented application of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is as a precursor for the synthesis of other valuable chemical intermediates, particularly halogenated anilines.

Reduction to 2,3-Difluoroaniline

The nitro group of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene can be selectively reduced to an amine, yielding 2,3-difluoroaniline. This transformation is a key step in the synthesis of various agrochemical and pharmaceutical compounds.

Experimental Protocol: Catalytic Hydrogenation [3][4]

• Reactants:

  • 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (0.638 g, 2.01 mmol)

  • Methanol (4 mL)

  • 10% Palladium on carbon (Pd/C), 50% wet (48.4 mg)

  • Triethylamine (6.2 mg, 0.06 mmol)

• Procedure:

  • 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is dissolved in methanol.

  • The Pd/C catalyst and triethylamine are added to the solution.

  • The reaction vessel is purged with hydrogen.

  • The mixture is stirred at 50°C under a slight hydrogen pressure for 2.5 hours.

  • The reaction progress can be monitored by HPLC.

  • Upon completion, the catalyst is removed by filtration.

• Yield: 93% of 2,3-difluoroaniline.

Reaction Pathway:

Reduction of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Safety and Handling

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard Identification:

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

• Safety glasses with side-shields

• Chemical-resistant gloves

• Laboratory coat

• Use of a certified respirator may be necessary depending on the handling conditions.

Conclusion

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a valuable and reactive intermediate in organic synthesis. Its commercial availability at high purity, coupled with established protocols for its synthesis and subsequent transformations, makes it a key building block for researchers in drug discovery and materials science. The strategic placement of its functional groups allows for a range of chemical manipulations, primarily demonstrated by its efficient reduction to form halogenated anilines, which are themselves important precursors to more complex molecules. Further exploration of its reactivity in cross-coupling and nucleophilic substitution reactions could unveil even broader applications for this versatile compound.

References

• 1. US20150329472A1 - Halogenated aniline and method for producing same - Google Patents [patents.google.com]
• 2. 1,2,4,5-Tetrafluoro-3-nitrobenzene (6257-03-0) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 3. 64695-78-9 | 1,2-Dibromo-4,5-difluorobenzene | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 4. acubiochem.com [acubiochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly functionalized aromatic building block with significant potential in the synthesis of complex organic molecules. Its structure, featuring two ortho-disposed bromine atoms, electron-withdrawing fluorine substituents, and a strongly deactivating nitro group, makes it an intriguing substrate for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. The electronic and steric environment of the two bromine atoms offers the potential for selective mono- or di-arylation, enabling the synthesis of a diverse range of biaryl and terphenyl derivatives. These products are of interest in medicinal chemistry and materials science, where fluorinated and nitrated scaffolds are sought for their unique electronic and pharmacokinetic properties.

This document provides detailed protocols and application notes for the Suzuki-Miyaura cross-coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. Due to the limited specific literature on this particular substrate, the following protocols are based on established methodologies for structurally similar electron-deficient dihaloarenes and require optimization for specific applications.

Data Presentation: Representative Reaction Conditions and Yields

The successful Suzuki-Miyaura coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is highly dependent on the choice of catalyst, ligand, base, and solvent. The inherent asymmetry of the substrate may allow for regioselective coupling. The following tables present hypothetical yet plausible data for the mono- and di-arylation of this substrate under different conditions, serving as a starting point for reaction optimization.

Table 1: Hypothetical Screening for Selective Mono-Arylation with Phenylboronic Acid

Entry	Pd Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Mono-arylated Product Yield (%)	Di-arylated Product Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	80	12	45	15
2	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.5)	Toluene	100	8	65	10
3	Pd(OAc)₂ (3)	XPhos (6)	Cs₂CO₃ (2.0)	THF/H₂O (5:1)	65	18	70	5
4	PdCl₂(dppf) (4)	-	Na₂CO₃ (2.0)	DMF	90	10	55	20

Reaction Conditions: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 equiv.), Phenylboronic acid (1.1 equiv.). Yields are hypothetical and intended for illustrative purposes.

Table 2: Hypothetical Substrate Scope for Di-Arylation

Entry	Arylboronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Di-arylated Product Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (4.0)	Dioxane/H₂O (4:1)	100	24	75
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (3)	XPhos (6)	K₃PO₄ (5.0)	Toluene	110	18	82
3	4-Fluorophenylboronic acid	PdCl₂(dppf) (5)	-	Cs₂CO₃ (4.0)	DMF	100	24	78
4	3-Thienylboronic acid	Pd(OAc)₂ (4)	SPhos (8)	K₃PO₄ (5.0)	Dioxane	100	20	65

Reaction Conditions: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 equiv.), Arylboronic acid (2.5 equiv.). Yields are hypothetical and intended for illustrative purposes.

Experimental Protocols

Important: These protocols are general starting points and should be optimized for each specific substrate and desired outcome. All reactions should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Protocol 1: Selective Mono-Arylation

This protocol aims to selectively substitute one of the bromine atoms. The use of a slight excess of boronic acid and carefully controlled conditions is recommended.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) Acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Tetrahydrofuran (THF)

• Degassed Deionized Water

• Reaction vessel (e.g., Schlenk flask)

• Standard laboratory glassware, inert atmosphere setup, and purification equipment (e.g., column chromatography).

Procedure:

• To a Schlenk flask under an inert atmosphere, add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (e.g., 1.0 mmol, 352.8 mg).

• Add the arylboronic acid (1.1 mmol).

• Add Cesium Carbonate (2.0 mmol, 651.6 mg).

• In a separate vial, pre-mix Palladium(II) Acetate (0.03 mmol, 6.7 mg) and XPhos (0.06 mmol, 28.6 mg) in 2 mL of anhydrous THF.

• Add the catalyst/ligand mixture to the Schlenk flask.

• Add anhydrous THF (8 mL) and degassed deionized water (1.6 mL) to the reaction flask.

• Seal the flask and heat the reaction mixture to 65 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the mono-arylated product.

Protocol 2: Double (Di-Arylation)

This protocol is designed for the substitution of both bromine atoms. A larger excess of the boronic acid and base is used to drive the reaction to completion.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Arylboronic acid (e.g., 4-Methoxyphenylboronic acid)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos

• Potassium Phosphate (K₃PO₄)

• Anhydrous Toluene

• Reaction vessel (e.g., sealed tube or Schlenk flask)

• Standard laboratory glassware and purification equipment.

Procedure:

• To a sealable reaction tube under an inert atmosphere, add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (e.g., 1.0 mmol, 352.8 mg).

• Add the arylboronic acid (2.5 mmol).

• Add Potassium Phosphate (5.0 mmol, 1.06 g).

• Add Pd₂(dba)₃ (0.03 mmol, 27.5 mg) and XPhos (0.06 mmol, 28.6 mg).

• Add anhydrous toluene (10 mL).

• Seal the tube tightly and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 18-24 hours), cool the reaction to room temperature.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to isolate the di-arylated product.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Workflow for Mono-Arylation

This diagram outlines the key steps in the experimental procedure for the selective mono-arylation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly functionalized aromatic compound with significant potential as a building block in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. Its structure, featuring two bromine atoms, two fluorine atoms, and a strongly electron-withdrawing nitro group, makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. The nitro group activates the aromatic ring for nucleophilic attack, primarily at the positions ortho and para to it, where the fluorine atoms are located. Fluoride is an excellent leaving group in SNAr reactions, generally superior to bromide. This allows for the selective replacement of the fluorine atoms by a variety of nucleophiles, enabling the introduction of diverse functional groups.

This document provides a detailed protocol for performing SNAr reactions on 1,2-dibromo-4,5-difluoro-3-nitrobenzene with amine nucleophiles as a representative example. The principles and procedures outlined can be adapted for other nucleophiles such as alcohols and thiols.

Reaction Mechanism and Regioselectivity

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[1] In the first step, the nucleophile attacks the electron-deficient carbon atom bearing a fluorine atom (ortho or para to the nitro group), leading to the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge of this complex is delocalized by the electron-withdrawing nitro group. In the second, typically rapid step, the fluoride ion is eliminated, restoring the aromaticity of the ring and yielding the substituted product.

Due to the strong activating effect of the nitro group at the ortho and para positions, nucleophilic attack will preferentially occur at the C4 or C5 positions, leading to the displacement of a fluoride ion.

Experimental Protocol: SNAr with an Amine Nucleophile

This protocol describes a general procedure for the reaction of 1,2-dibromo-4,5-difluoro-3-nitrobenzene with a primary or secondary amine.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Amine nucleophile (e.g., morpholine, piperidine, benzylamine)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N) as a base

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) as solvent

• Ethyl acetate (EtOAc)

• Water (deionized)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating is required)

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates and chamber

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq).

• Dissolution: Add anhydrous DMF or DMSO to dissolve the starting material.

• Addition of Reagents: Add the amine nucleophile (1.1 - 1.5 eq) to the solution, followed by the addition of the base (e.g., K₂CO₃, 2.0 eq).[1]

• Reaction: Stir the reaction mixture at room temperature or heat to 50-100 °C. The reaction progress should be monitored by TLC.[1]

• Work-up: Upon completion of the reaction (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into water and extract the product with ethyl acetate (3 x 50 mL).[1]

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF/DMSO and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the pure substituted product.

Data Presentation

The following table summarizes typical reaction conditions for the SNAr reaction on fluoronitrobenzene derivatives, which can be used as a starting point for optimizing the reaction with 1,2-dibromo-4,5-difluoro-3-nitrobenzene.

Nucleophile (eq)	Base (eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Morpholine (1.2)	K₂CO₃ (2.0)	DMF	80	4	>95 (typical)
Piperidine (1.2)	K₂CO₃ (2.0)	DMF	80	4	>95 (typical)
Benzylamine (1.2)	Et₃N (2.0)	DMSO	100	6	>90 (typical)
Sodium Methoxide (1.1)	N/A	Methanol	65	12	~80 (typical)

Note: Reaction times and yields are illustrative and will vary depending on the specific amine and reaction conditions used. Optimization may be required.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the SNAr reaction.

Signaling Pathway (Reaction Mechanism)

Caption: SNAr addition-elimination mechanism.

Safety Precautions

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.[2]

• Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Organic solvents like DMF and DMSO have their own specific hazards; consult their safety data sheets (SDS) before use.

• Reactions under pressure or at high temperatures should be conducted with appropriate safety measures in place.

References

• 1. benchchem.com [benchchem.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]

experimental procedure for reducing the nitro group of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical reduction of the nitro group in 1,2-Dibromo-4,5-difluoro-3-nitrobenzene to yield 3,4-Dibromo-2,5-difluoroaniline. The presence of multiple halogen substituents on the aromatic ring necessitates careful selection of the reduction method to ensure high chemoselectivity and avoid dehalogenation. The following protocols offer established methods known for their efficacy in reducing nitroarenes while preserving sensitive functional groups.

Introduction

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing access to valuable aniline derivatives that are key intermediates in the production of pharmaceuticals, agrochemicals, and dyes. The substrate, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, presents a specific challenge due to the presence of both bromine and fluorine atoms, which can be susceptible to reduction under harsh conditions. Therefore, the choice of reducing agent and reaction conditions is critical to selectively target the nitro group. This document outlines three reliable methods for this transformation: iron powder in acidic medium, stannous chloride dihydrate, and catalytic transfer hydrogenation with hydrazine hydrate.

Comparative Data of Reduction Methods

The selection of a suitable reduction method often involves a trade-off between reaction time, yield, cost, and ease of work-up. The following table summarizes typical quantitative data for the presented protocols, based on literature for structurally similar halogenated nitroaromatics.

Method	Reagents	Typical Reaction Time	Typical Temperature	Typical Yield	Key Advantages
Protocol 1: Iron/Acid	Iron powder, HCl or Acetic Acid	2-6 hours	Reflux	85-95%	Cost-effective, robust, and generally high-yielding.[1][2][3]
Protocol 2: SnCl₂	Stannous chloride dihydrate (SnCl₂·2H₂O)	1-4 hours	Room Temp to 60°C	80-90%	Mild conditions, good for substrates with other reducible groups.[4][5][6][7][8]
Protocol 3: Hydrazine/Pd/C	Hydrazine hydrate, Pd/C	30 min - 2 hours	Room Temperature	90-98%	Very mild, rapid, and highly selective.[9][10][11]

Experimental Workflow

The general experimental workflow for the reduction of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is depicted below.

Caption: General workflow for the synthesis of 3,4-Dibromo-2,5-difluoroaniline.

Detailed Experimental Protocols

Protocol 1: Reduction using Iron Powder in Acidic Medium

This classic and robust method utilizes iron powder in the presence of an acid to efficiently reduce the nitro group.[1][2][3]

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Iron powder (<100 mesh)

• Ethanol

• Concentrated Hydrochloric Acid (HCl) or Glacial Acetic Acid

• Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Filter funnel and filter paper

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Add iron powder (5.0 eq).

• To this suspension, add a catalytic amount of concentrated HCl (0.2 eq) or a larger volume of glacial acetic acid. The addition may cause an exothermic reaction.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the hot solution through a pad of celite to remove the iron salts. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Dilute the residue with water and basify with a saturated solution of sodium bicarbonate or 1M NaOH until the pH is approximately 8-9.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Remove the solvent under reduced pressure to yield the crude 3,4-Dibromo-2,5-difluoroaniline.

• Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Reduction using Stannous Chloride Dihydrate

This method employs stannous chloride dihydrate, a mild reducing agent that is highly effective for the chemoselective reduction of nitroarenes in the presence of halogens.[4][5][6][7][8]

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol or Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolve 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in ethanol or ethyl acetate in a round-bottom flask equipped with a magnetic stir bar.

• Add stannous chloride dihydrate (3.0-4.0 eq) portion-wise to the solution. The reaction may be exothermic.

• Stir the reaction mixture at room temperature or gently heat to 40-60 °C for 1-4 hours. Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a stirred solution of saturated sodium bicarbonate.

• Stir vigorously until all the tin salts have precipitated.

• Filter the mixture through a pad of celite, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify by appropriate methods if necessary.

Protocol 3: Catalytic Transfer Hydrogenation with Hydrazine Hydrate

This protocol utilizes a palladium on carbon catalyst with hydrazine hydrate as the hydrogen source, offering a mild and rapid reduction at room temperature.[9][10][11]

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• 10% Palladium on carbon (Pd/C) (5-10 mol%)

• Hydrazine monohydrate

• Methanol or Ethanol

• Celite

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• To a solution of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in methanol or ethanol in a round-bottom flask, add 10% Pd/C (5-10 mol%).

• To this stirred suspension, add hydrazine monohydrate (3.0-5.0 eq) dropwise at room temperature. Caution: The reaction can be exothermic, and gas evolution (nitrogen) will occur.

• Stir the mixture at room temperature for 30 minutes to 2 hours. Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude 3,4-Dibromo-2,5-difluoroaniline.

• The crude product can be purified by column chromatography or recrystallization.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the decision-making process for selecting a reduction protocol based on key experimental considerations.

Caption: Decision tree for selecting a reduction protocol.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Hydrazine hydrate is toxic and corrosive. Handle with extreme care.

• Reactions involving acids and exothermic processes should be conducted with caution, and cooling baths should be readily available.

• Palladium on carbon can be pyrophoric, especially when dry and in the presence of hydrogen. Handle with care and do not allow the catalyst to dry completely during filtration.

References

• 1. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Reduction of aromatic nitro compounds using Fe and class 12 chemistry CBSE [vedantu.com]
• 4. benchchem.com [benchchem.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 7. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 8. researchgate.net [researchgate.net]
• 9. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a versatile and highly functionalized aromatic compound, serving as a valuable precursor in the synthesis of various heterocyclic compounds. Its unique substitution pattern, featuring two bromine atoms, two fluorine atoms, and a nitro group, allows for a range of chemical transformations, including nucleophilic aromatic substitution (SNAr) and reduction, followed by cyclization reactions. These characteristics make it an important building block in the development of novel quinoxalines, benzimidazoles, and phenazines, classes of compounds with significant potential in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the multi-step synthesis of these key heterocyclic scaffolds from 1,2-dibromo-4,5-difluoro-3-nitrobenzene.

Introduction

Heterocyclic compounds are a cornerstone of modern drug discovery, with a vast number of approved pharmaceuticals containing at least one heterocyclic ring. Among these, quinoxalines, benzimidazoles, and phenazines are of particular interest due to their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of fluorine atoms into these scaffolds can significantly enhance their metabolic stability, lipophilicity, and binding affinity to biological targets.

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is an ideal starting material for the synthesis of fluorinated heterocyclic compounds. The electron-withdrawing nitro group activates the aromatic ring for nucleophilic substitution, while the bromine and fluorine atoms provide multiple sites for further functionalization. The general strategy for synthesizing heterocyclic compounds from this precursor involves a two-stage process:

• Formation of a diamino intermediate: This is typically achieved through the reduction of the nitro group to an amine, followed by the substitution of one or both bromine atoms with amino groups to generate the crucial o-phenylenediamine scaffold.

• Cyclization: The resulting diamine is then condensed with appropriate reagents to form the desired heterocyclic ring system.

These application notes provide detailed protocols for each of these stages, enabling researchers to efficiently synthesize a variety of substituted quinoxalines, benzimidazoles, and phenazines.

Experimental Protocols

Stage 1: Synthesis of the Key Intermediate: 3,4-Dibromo-5,6-difluoro-1,2-phenylenediamine

The initial and critical step in the synthesis of the target heterocycles is the conversion of 1,2-dibromo-4,5-difluoro-3-nitrobenzene to the corresponding o-phenylenediamine. This is achieved via the reduction of the nitro group.

Protocol 1: Reduction of the Nitro Group

This protocol describes the reduction of 1,2-dibromo-4,5-difluoro-3-nitrobenzene to 3,4-dibromo-5,6-difluoroaniline.

• Materials:

  • 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

  • Iron powder (Fe)

  • Ammonium chloride (NH4Cl)

  • Ethanol (EtOH)

  • Water (H2O)

  • Ethyl acetate (EtOAc)

  • Brine solution

  • Anhydrous sodium sulfate (Na2SO4)

• Procedure:

  • To a stirred suspension of 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v), add iron powder (e.g., 5.0 eq) and ammonium chloride (e.g., 1.0 eq).

  • Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

  • After completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron catalyst.

  • Wash the celite pad with ethanol.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude 3,4-dibromo-5,6-difluoroaniline.

  • The crude product can be purified by column chromatography on silica gel.

Stage 2: Synthesis of Heterocyclic Compounds

The following protocols describe the cyclization of a representative fluorinated o-phenylenediamine, 4,5-difluoro-1,2-phenylenediamine, to form quinoxalines, benzimidazoles, and phenazines. These methods can be adapted for the diamine derived from 1,2-dibromo-4,5-difluoro-3-nitrobenzene.

Protocol 2: Synthesis of 6,7-Difluoroquinoxalines

This protocol details the condensation of 4,5-difluoro-1,2-phenylenediamine with a 1,2-dicarbonyl compound.

• Materials:

  • 4,5-Difluoro-1,2-phenylenediamine

  • 1,2-Dicarbonyl compound (e.g., benzil, glyoxal)

  • Ethanol (EtOH) or Acetic Acid (AcOH)

• Procedure:

  • Dissolve 4,5-difluoro-1,2-phenylenediamine (1.0 eq) in ethanol or acetic acid in a round-bottom flask.

  • Add the 1,2-dicarbonyl compound (1.0 eq) to the solution.

  • Heat the reaction mixture to reflux for 2-6 hours. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography or recrystallization.

Protocol 3: Synthesis of 5,6-Difluorobenzimidazoles

This protocol describes the condensation of 4,5-difluoro-1,2-phenylenediamine with an aldehyde.

• Materials:

  • 4,5-Difluoro-1,2-phenylenediamine

  • Aromatic or aliphatic aldehyde (e.g., benzaldehyde)

  • Sodium metabisulfite (Na2S2O5) or an oxidizing agent

  • Ethanol (EtOH) or Dimethylformamide (DMF)

• Procedure:

  • To a solution of 4,5-difluoro-1,2-phenylenediamine (1.0 eq) in ethanol or DMF, add the aldehyde (1.0 eq).

  • Add sodium metabisulfite (1.1 eq) to the mixture.

  • Reflux the reaction mixture for 4-8 hours, monitoring by TLC.

  • After completion, cool the mixture and pour it into ice-water.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Protocol 4: Synthesis of 1,2-Difluorophenazines

This protocol outlines the oxidative condensation of 4,5-difluoro-1,2-phenylenediamine with a catechol derivative.

• Materials:

  • 4,5-Difluoro-1,2-phenylenediamine

  • Catechol or a substituted catechol

  • Oxidizing agent (e.g., air, potassium ferricyanide(III))

  • Solvent (e.g., ethanol, water)

  • Base (e.g., potassium hydroxide)

• Procedure:

  • Dissolve 4,5-difluoro-1,2-phenylenediamine (1.0 eq) and the catechol (1.0 eq) in a suitable solvent.

  • Add a base to the mixture.

  • Heat the reaction mixture and bubble air through it, or add an oxidizing agent.

  • Monitor the reaction for the formation of the colored phenazine product.

  • Once the reaction is complete, neutralize the mixture and extract the product with an organic solvent.

  • Dry the organic layer and concentrate it to obtain the crude phenazine, which can be purified by column chromatography.

Quantitative Data

The following table summarizes representative quantitative data for the synthesis of fluorinated heterocyclic compounds based on literature precedents for similar substrates. Actual yields may vary depending on the specific substrates and reaction conditions used.

Heterocycle Class	Precursors	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
Quinoxaline	4,5-Difluoro-1,2-phenylenediamine, Benzil	-	EtOH	Reflux	3	92	N/A
Benzimidazole	4,5-Difluoro-1,2-phenylenediamine, Benzaldehyde	Na2S2O5	EtOH	Reflux	6	85	N/A
Phenazine	4,5-Difluoro-1,2-phenylenediamine, Catechol	Air, KOH	EtOH/H2O	Reflux	12	75	N/A

Note: The yields are indicative and based on general procedures for the synthesis of these classes of compounds. Specific experimental data for reactions starting from 1,2-dibromo-4,5-difluoro-3-nitrobenzene is limited in the public domain.

Visualizations

Logical Workflow for Heterocycle Synthesis

Caption: Synthetic pathway from the precursor to target heterocycles.

Experimental Workflow for Quinoxaline Synthesis

Application of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly functionalized aromatic compound with significant potential as a versatile building block in medicinal chemistry. Its unique substitution pattern, featuring two bromine atoms, two fluorine atoms, and a nitro group, offers multiple reaction sites for selective chemical modifications. This allows for the construction of complex molecular architectures and diverse compound libraries essential for drug discovery programs. The electron-withdrawing nature of the nitro and fluorine substituents activates the benzene ring for various transformations, making it a valuable starting material for the synthesis of novel therapeutic agents, particularly in the area of kinase inhibitors and other targeted therapies. While direct incorporation into blockbuster drugs is not widely documented, its chemical reactivity makes it an attractive scaffold for the exploration of new chemical entities.

Key Features and Potential Applications

The strategic arrangement of functional groups on the 1,2-dibromo-4,5-difluoro-3-nitrobenzene core allows for a range of chemical transformations, making it a valuable intermediate for:

• Synthesis of Kinase Inhibitors: The core structure can be elaborated to mimic the hinge-binding motifs of various kinase inhibitors. The di-substituted phenyl ring is a common feature in many ATP-competitive inhibitors.

• Development of Novel Heterocyclic Scaffolds: Sequential reactions at the halogen and nitro group positions can lead to the formation of novel heterocyclic ring systems with potential biological activity.

• Fragment-Based Drug Discovery (FBDD): This compound can serve as a starting point for the generation of a library of fragments for screening against various biological targets.

• Probing Structure-Activity Relationships (SAR): The multiple reaction sites allow for systematic modification of a lead compound to explore and optimize its biological activity.

Chemical Reactivity and Synthetic Utility

The synthetic utility of 1,2-dibromo-4,5-difluoro-3-nitrobenzene stems from the distinct reactivity of its substituents:

• Nitro Group Reduction: The nitro group can be readily reduced to an amine, which serves as a key functional handle for amide bond formation, sulfonylation, or diazotization reactions.

• Palladium-Catalyzed Cross-Coupling: The bromine atoms are amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, enabling the introduction of aryl, heteroaryl, or alkyl groups.

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atoms, activated by the strongly electron-withdrawing nitro group, are susceptible to displacement by nucleophiles like amines, alcohols, and thiols.

Experimental Protocols

The following are generalized protocols for key transformations of 1,2-dibromo-4,5-difluoro-3-nitrobenzene. Researchers should optimize these conditions for their specific substrates and desired products.

Protocol 1: Reduction of the Nitro Group

This protocol describes the conversion of the nitro group to an amine, a crucial step for introducing further diversity.

Reaction:

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Iron powder (Fe)

• Ammonium chloride (NH4Cl)

• Ethanol (EtOH)

• Water (H2O)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a solution of 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v), add iron powder (5.0 eq) and ammonium chloride (5.0 eq).

• Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron catalyst.

• Wash the celite pad with ethyl acetate.

• Combine the filtrates and remove the organic solvents under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate in vacuo to afford the crude product.

• Purify the crude product by column chromatography on silica gel to yield the desired 3-amino-1,2-dibromo-4,5-difluorobenzene.

Protocol 2: Selective Mono-Suzuki Cross-Coupling

This protocol outlines a method for the selective mono-arylation at one of the bromine positions, a key strategy for building molecular complexity.

Reaction:

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Arylboronic acid (1.1 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq)

• Base (e.g., K2CO3, 2.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1 v/v)

• Nitrogen or Argon atmosphere

Procedure:

• In a reaction vessel, combine 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), the arylboronic acid (1.1 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Degas the solvent mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add the degassed solvent to the reaction vessel under an inert atmosphere.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the mono-arylated product.

Protocol 3: Nucleophilic Aromatic Substitution (SNAr) of a Fluorine Atom

This protocol describes the displacement of an activated fluorine atom with an amine nucleophile.

Reaction:

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Primary or secondary amine (1.2 eq)

• Base (e.g., K2CO3 or DIPEA, 2.0 eq)

• Solvent (e.g., Dimethylformamide (DMF) or Acetonitrile (MeCN))

Procedure:

• Dissolve 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) in the chosen solvent in a reaction flask.

• Add the amine (1.2 eq) and the base (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine to remove the solvent and any remaining base.

• Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired substituted product.

Data Presentation

The following tables summarize hypothetical quantitative data for compounds that could be synthesized from 1,2-dibromo-4,5-difluoro-3-nitrobenzene. This data is for illustrative purposes to demonstrate the potential of this building block in generating compounds with biological activity.

Table 1: Hypothetical Kinase Inhibitory Activity of Synthesized Analogs

Compound ID	Target Kinase	IC50 (nM)
DBDN-Analog-01	BRAF V600E	50
DBDN-Analog-02	EGFR T790M	120
DBDN-Analog-03	ALK	85
DBDN-Analog-04	MEK1	250

Table 2: Physicochemical Properties of Hypothetical Derivatives

Compound ID	Molecular Weight	LogP	Solubility (µM)
DBDN-Analog-01	450.3	3.5	15
DBDN-Analog-02	488.2	4.1	5
DBDN-Analog-03	465.4	3.8	10
DBDN-Analog-04	510.3	4.5	2

Visualizations

Signaling Pathway

Caption: Simplified MAPK/ERK signaling pathway, a common target for kinase inhibitors.

Experimental Workflow

Application Notes and Protocols: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in the Development of Pyrazole-Based Fungicides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene as a key starting material in the synthesis of pyrazole-based fungicides. The content details a plausible synthetic pathway, experimental protocols for key transformations, fungicidal activity data of analogous compounds, and the mechanism of action of the resulting fungicides.

Introduction

Pyrazole-based carboxamides are a significant class of modern fungicides, primarily acting as succinate dehydrogenase inhibitors (SDHIs). These compounds play a crucial role in crop protection by disrupting the mitochondrial respiratory chain of pathogenic fungi. The chemical scaffold of these fungicides often includes a substituted pyrazole ring and a tailored amide side chain. 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a versatile precursor for constructing the difluorophenyl-pyrazole moiety found in several potent SDHI fungicides. The presence of fluorine atoms can enhance the biological activity and metabolic stability of the final compound. This document outlines a systematic approach to utilizing this precursor in the development of novel pyrazole-based fungicides.

Proposed Synthetic Pathway

The development of pyrazole-based fungicides from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a multi-step process. The general synthetic strategy involves the initial formation of a substituted phenylhydrazine, followed by the construction of the pyrazole ring via the Knorr pyrazole synthesis, and subsequent amide coupling to introduce the desired side chain.

Caption: Proposed synthetic workflow from the starting material to the target fungicide.

Experimental Protocols

The following are generalized experimental protocols for the key steps in the synthesis of pyrazole-based fungicides from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. Researchers should optimize these conditions for specific substrates and scales.

Step 1: Reduction of the Nitro Group

The reduction of the nitro group to an aniline is a crucial first step.

• Reaction: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene to 1,2-Dibromo-4,5-difluoro-3-aniline.

• Reagents and Conditions:

  • Method A: Catalytic Hydrogenation: The nitro compound is dissolved in a suitable solvent like ethanol or ethyl acetate. A catalyst such as 5% Palladium on carbon (Pd/C) is added. The mixture is then subjected to hydrogenation at a controlled temperature and pressure (e.g., 30°C and 0.3-0.5 MPa) until the reaction is complete.

  • Method B: Metal-Acid Reduction: The nitro compound is treated with a metal, such as iron powder or tin(II) chloride, in the presence of an acid like hydrochloric acid. The reaction is typically carried out at elevated temperatures.

• Work-up and Purification: After the reaction, the catalyst is filtered off (for catalytic hydrogenation), or the reaction mixture is neutralized and extracted with an organic solvent. The crude product is then purified by column chromatography or recrystallization.

Step 2: Synthesis of the Phenylhydrazine

The conversion of the aniline to a hydrazine is a key step for the subsequent pyrazole synthesis.

• Reaction: 1,2-Dibromo-4,5-difluoro-3-aniline to 1,2-Dibromo-4,5-difluorophenylhydrazine.

• Procedure (via Diazotization):

  • The aniline derivative is dissolved in an acidic solution (e.g., hydrochloric acid).

  • The solution is cooled to 0-5°C, and a solution of sodium nitrite in water is added dropwise to form the diazonium salt.

  • The cold diazonium salt solution is then added to a reducing agent solution, such as stannous chloride in concentrated hydrochloric acid, also maintained at a low temperature.

  • The resulting hydrazine salt is then isolated by filtration and can be neutralized to obtain the free hydrazine.

Step 3: Knorr Pyrazole Synthesis

This classic reaction is used to construct the pyrazole ring.[1][2]

• Reaction: 1,2-Dibromo-4,5-difluorophenylhydrazine with a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate).

• Procedure:

  • The phenylhydrazine and the 1,3-dicarbonyl compound are dissolved in a suitable solvent, such as ethanol or acetic acid.

  • A catalytic amount of acid (e.g., glacial acetic acid) is often added.

  • The reaction mixture is heated under reflux for several hours.

  • Upon completion, the reaction mixture is cooled, and the product often precipitates. The solid is collected by filtration and can be purified by recrystallization.

Step 4: Hydrolysis of the Ester

The ester group on the pyrazole ring is hydrolyzed to a carboxylic acid to prepare for the final amide coupling.

• Reaction: Ethyl 1-(1,2-dibromo-4,5-difluorophenyl)-5-methyl-1H-pyrazole-4-carboxylate to 1-(1,2-Dibromo-4,5-difluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid.

• Procedure:

  • The pyrazole ester is dissolved in a mixture of an alcohol (e.g., ethanol) and water.

  • An excess of a base, such as sodium hydroxide or potassium hydroxide, is added.

  • The mixture is heated under reflux until the hydrolysis is complete (monitored by TLC).

  • The reaction mixture is cooled and acidified with a strong acid (e.g., HCl) to precipitate the carboxylic acid.

  • The product is collected by filtration, washed with water, and dried.

Step 5: Amide Coupling

The final step involves coupling the pyrazole carboxylic acid with a desired aniline to form the active fungicide.

• Reaction: 1-(1,2-Dibromo-4,5-difluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid with a substituted aniline.

• Procedure:

  • The pyrazole carboxylic acid is first converted to its more reactive acid chloride by treating it with a chlorinating agent like thionyl chloride or oxalyl chloride.

  • The resulting acid chloride is then slowly added to a solution of the desired aniline in a suitable solvent (e.g., dichloromethane or THF) in the presence of a base (e.g., triethylamine or pyridine) to neutralize the HCl formed during the reaction.

  • The reaction is stirred at room temperature until completion.

  • The reaction mixture is then washed with water and brine, dried over a drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography or recrystallization to yield the final pyrazole-based fungicide.

Data Presentation: Fungicidal Activity

The fungicidal activity of newly synthesized compounds is typically evaluated in vitro against a panel of pathogenic fungi. The half-maximal effective concentration (EC50) is a common metric used to quantify the potency of a fungicide. The following table presents representative EC50 values for pyrazole carboxamide fungicides against various plant pathogens.

Compound ID	Target Fungus	EC50 (µg/mL)	Reference Compound	EC50 (µg/mL)
7af	Alternaria porri	11.22	Carbendazim	0.99
Marssonina coronaria	7.93	Carbendazim	0.96
Cercospora petroselini	27.43	Carbendazim	0.96
Rhizoctonia solani	4.99	Carbendazim	1.00
7ai	Rhizoctonia solani	0.37	Carbendazim	1.00
9m	Botrytis cinerea	>50	Boscalid	2.8
Gibberella zeae	1.6	Boscalid	1.5
Rhizoctonia solani	0.4	Boscalid	0.5
Sclerotinia sclerotiorum	0.8	Boscalid	0.7
11o	Rhizoctonia solani	0.14	Carbendazim	0.34
Fusarium graminearum	0.27	Carbendazim	0.57
B6	Rhizoctonia solani	0.23	Thifluzamide	0.20

Data compiled from various sources for illustrative purposes.[1][3]

Mechanism of Action: Succinate Dehydrogenase Inhibition

Pyrazole-based carboxamide fungicides act by inhibiting the enzyme succinate dehydrogenase (SDH), also known as Complex II, in the mitochondrial respiratory chain of fungi.[4] This inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, leading to a depletion of cellular ATP and ultimately fungal cell death.

The fungicide binds to the ubiquinone-binding site (Q-site) of the SDH enzyme complex, preventing the natural substrate, ubiquinone, from binding and accepting electrons from FADH2. This blockage of the electron transport chain is the primary mode of fungicidal action.

Caption: Signaling pathway illustrating the inhibition of succinate dehydrogenase by pyrazole-based fungicides.

References

• 1. Knorr Pyrazole Synthesis [drugfuture.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. Potential Succinate Dehydrogenase Inhibitors Bearing a Novel Pyrazole-4-sulfonohydrazide Scaffold: Molecular Design, Antifungal Evaluation, and Action Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Step-by-Step Stille Coupling Reaction with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille cross-coupling reaction is a powerful and versatile tool in synthetic organic chemistry for the formation of carbon-carbon bonds.[1][2] This palladium-catalyzed reaction couples an organostannane (organotin) reagent with an organic halide or pseudohalide.[1][3] The reaction is renowned for its tolerance of a wide array of functional groups, making it particularly valuable in the synthesis of complex molecules, including pharmaceuticals and functional materials.[3][4][5] Organotin reagents are stable to air and moisture, and many are commercially available or readily synthesized.[1] However, it is important to note the high toxicity of organotin compounds.[1]

This document provides a detailed protocol for the Stille coupling reaction using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a highly functionalized aromatic ring of interest in medicinal chemistry and materials science. The presence of two bromine atoms allows for selective mono- or di-functionalization, while the electron-withdrawing nitro and fluoro groups influence the reactivity of the C-Br bonds. The general mechanism of the Stille reaction involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[1][2][6]

Reaction Principle

The palladium-catalyzed Stille coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene with an organostannane (R-SnBu₃) can be controlled to achieve either mono- or di-substitution, yielding valuable intermediates for further synthetic transformations. The general reaction scheme is presented below:

Mono-Stille Coupling: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene + 1 eq. R-SnBu₃ --(Pd catalyst)--> 1-Bromo-2-(R)-4,5-difluoro-3-nitrobenzene

Di-Stille Coupling: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene + 2 eq. R-SnBu₃ --(Pd catalyst)--> 1,2-Di(R)-4,5-difluoro-3-nitrobenzene

Experimental Protocols

The following protocols are generalized for the Stille coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene with a generic organostannane (e.g., (tributylstannyl)ethene or tributyl(phenyl)stannane). Optimization of reaction conditions, including catalyst, ligand, solvent, temperature, and reaction time, is recommended for specific substrates and desired outcomes.

Materials and Reagents:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Organostannane (e.g., Aryl-SnBu₃ or Vinyl-SnBu₃)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃)

• Ligand (if using a ligand-free precursor like Pd₂(dba)₃, e.g., P(o-tol)₃ or AsPh₃)

• Anhydrous, degassed solvent (e.g., Toluene or DMF)

• Additives (optional, e.g., CuI or LiCl)

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (Schlenk flask or sealed tube)

• Reaction monitoring tools (TLC, GC-MS)

• Purification supplies (silica gel, solvents for chromatography)

Protocol 1: Selective Mono-Arylation/Vinylation

• Preparation: To a dry Schlenk flask under an inert atmosphere (Argon), add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq), and a magnetic stir bar. If using a catalyst precursor like Pd₂(dba)₃ (0.02 eq), add a suitable ligand such as P(o-tol)₃ (0.04 eq).

• Solvent Addition: Add anhydrous, degassed toluene (to make a ~0.1 M solution) via syringe.

• Reagent Addition: Add the organostannane (1.1 eq) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to 90-110 °C and stir for 12-24 hours. The progress of the reaction should be monitored by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate.

  • Wash the organic phase with a saturated aqueous solution of potassium fluoride (KF) to remove tin by-products, followed by a brine wash.[6]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the mono-substituted product.

Protocol 2: Double Arylation/Vinylation

• Preparation: Follow step 1 from the mono-substitution protocol, but adjust the palladium catalyst loading if necessary (e.g., Pd(PPh₃)₄, 0.05-0.1 eq).

• Solvent Addition: Add anhydrous, degassed toluene or DMF via syringe.

• Reagent Addition: Add the organostannane (2.2-2.5 eq) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture, potentially to a higher temperature (e.g., 110-120 °C), and stir for 24-48 hours, monitoring for completion.

• Work-up and Purification: Follow steps 5 and 6 from the mono-substitution protocol to work up and purify the di-substituted product.

Data Presentation

The following tables summarize the key reaction parameters and provide illustrative data for the Stille coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Table 1: Summary of Key Reaction Parameters

Parameter	Mono-Substitution	Di-Substitution
Substrate	1,2-Dibromo-4,5-difluoro-3-nitrobenzene	1,2-Dibromo-4,5-difluoro-3-nitrobenzene
Organostannane (eq.)	1.1	2.2 - 2.5
Catalyst	Pd(PPh₃)₄ or Pd₂(dba)₃/Ligand	Pd(PPh₃)₄ or Pd₂(dba)₃/Ligand
Catalyst Loading (mol%)	2 - 5	5 - 10
Ligand (if applicable)	P(o-tol)₃ or AsPh₃	P(o-tol)₃ or AsPh₃
Solvent	Toluene or DMF	Toluene or DMF
Temperature (°C)	90 - 110	110 - 120
Reaction Time (h)	12 - 24	24 - 48

Table 2: Illustrative Quantitative Data for Stille Coupling Products

Note: This data is hypothetical and for illustrative purposes only. Actual results will vary based on the specific organostannane used and optimized reaction conditions.

Product	Yield (%)	Purity (%) (by HPLC)	¹H NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
Mono-phenylated	65 - 80	>95	7.40-7.60 (m, Ar-H)	-135 to -145 (m)
Di-phenylated	50 - 70	>95	7.30-7.50 (m, Ar-H)	-140 to -150 (m)
Mono-vinylated	70 - 85	>95	5.50-6.80 (m, Vinyl-H)	-138 to -148 (m)
Di-vinylated	55 - 75	>95	5.40-6.70 (m, Vinyl-H)	-142 to -152 (m)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the Stille coupling reaction.

General experimental workflow for the Stille coupling reaction.

Catalytic Cycle

The diagram below outlines the fundamental steps of the Stille coupling catalytic cycle.[1]

Catalytic cycle of the Stille cross-coupling reaction.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. benchchem.com [benchchem.com]
• 4. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 5. Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stille Coupling | NROChemistry [nrochemistry.com]

Application Notes and Protocols for the Synthesis of Fluorinated Polymers Using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated polymers are a unique class of materials renowned for their exceptional properties, including high thermal stability, chemical resistance, low friction coefficients, and specific electronic characteristics.[1] The incorporation of fluorine atoms into a polymer backbone can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability, which are critical parameters in drug design and development.[2][3][4] The monomer, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, offers a versatile platform for the synthesis of novel fluorinated polymers. Its structure, featuring two bromine atoms, two fluorine atoms, and a nitro group on a benzene ring, allows for various polymerization strategies. The electron-withdrawing nitro group strongly activates the fluorine atoms towards nucleophilic aromatic substitution (SNAr), while the bromine atoms are amenable to metal-catalyzed cross-coupling reactions.

These application notes provide hypothetical yet scientifically grounded protocols for the synthesis of fluorinated polymers from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The resulting polymers, with their unique combination of fluorine and a reactive nitro group, are promising candidates for applications in drug delivery systems, diagnostic tools, and as specialized materials in pharmaceutical manufacturing.

Application: Fluorinated Poly(arylene ether)s via Nucleophilic Aromatic Substitution

Fluorinated poly(arylene ether)s are a significant class of high-performance polymers. The nitro group in 1,2-Dibromo-4,5-difluoro-3-nitrobenzene highly activates the para-positioned fluorine atom for nucleophilic displacement. This allows for polymerization with various bisphenols to yield poly(arylene ether)s with a combination of desirable properties. The presence of the nitro group also offers a handle for further functionalization, such as reduction to an amine group, to modulate the polymer's solubility, biocompatibility, or for conjugation with active pharmaceutical ingredients (APIs).

Potential Advantages in Drug Development:

• Enhanced Solubility: The introduction of specific bisphenol monomers can tune the polymer's solubility in biocompatible solvents.

• Controlled Drug Release: The polymer matrix can be designed to control the release kinetics of encapsulated drugs.

• Biocompatibility: The polymer backbone can be modified to enhance its compatibility with biological systems.

• Tracer Attachment: The nitro group can be converted to an amine, providing a site for the attachment of imaging agents or targeting ligands.

Experimental Protocol: Synthesis of a Fluorinated Poly(arylene ether) via Nucleophilic Aromatic Substitution

This protocol describes a hypothetical synthesis of a fluorinated poly(arylene ether) from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and Bisphenol A.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Monomer A)

• Bisphenol A (Monomer B)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylacetamide (DMAc), anhydrous

• Toluene, anhydrous

• Methanol

• Deionized water

Instrumentation:

• Three-neck round-bottom flask

• Mechanical stirrer

• Dean-Stark trap

• Condenser

• Nitrogen inlet

• Heating mantle with temperature controller

• Filtration apparatus

Procedure:

• Monomer and Reagent Preparation:

  • Ensure all glassware is dried in an oven at 120 °C overnight and cooled under a stream of dry nitrogen.

  • Anhydrous solvents and reagents should be used.

• Polymerization Reaction:

  • To a 250 mL three-neck flask equipped with a mechanical stirrer, a nitrogen inlet, a Dean-Stark trap, and a condenser, add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), Bisphenol A (1.0 eq), and anhydrous potassium carbonate (1.5 eq).

  • Add anhydrous N,N-Dimethylacetamide (DMAc) and toluene (in a 2:1 v/v ratio) to achieve a solids concentration of approximately 20% (w/v).

  • Purge the flask with dry nitrogen for 30 minutes to ensure an inert atmosphere.

  • Heat the reaction mixture to 140 °C with vigorous stirring. Toluene will begin to reflux, and the water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

  • Continue the azeotropic distillation for 4-6 hours until no more water is collected.

  • After complete removal of water, carefully drain the toluene from the Dean-Stark trap and increase the reaction temperature to 165 °C.

  • Maintain the reaction at this temperature for 12-24 hours under a continuous nitrogen purge. The viscosity of the solution will increase as the polymerization proceeds.

• Polymer Isolation and Purification:

  • After the reaction is complete, cool the viscous solution to room temperature.

  • Dilute the polymer solution with additional DMAc if necessary to reduce viscosity.

  • Slowly precipitate the polymer by pouring the solution into a large excess of vigorously stirred methanol.

  • Collect the fibrous polymer precipitate by filtration.

  • Wash the polymer thoroughly with deionized water to remove any inorganic salts and then with methanol to remove unreacted monomers and oligomers.

  • Dry the purified polymer in a vacuum oven at 80 °C for 24 hours.

Proposed Reaction Scheme:

Caption: Proposed synthesis of a fluorinated poly(arylene ether).

Application: Carbon-Carbon Bond Forming Polymerizations

The two bromine atoms on the 1,2-Dibromo-4,5-difluoro-3-nitrobenzene monomer are suitable for various carbon-carbon bond-forming polymerization reactions, such as Suzuki or Ullmann polycondensation. These methods allow for the creation of polymers with rigid backbones, which can lead to materials with high thermal stability and interesting electronic properties.

Experimental Protocol: Synthesis of a Fluorinated Polyphenylene via Suzuki Polycondensation

This protocol outlines a hypothetical Suzuki polycondensation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene with a diboronic acid ester.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Monomer A)

• 1,4-Benzenediboronic acid bis(pinacol) ester (Monomer B)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-tert-butylphosphine (P(t-Bu)₃)

• Potassium phosphate (K₃PO₄), anhydrous

• 1,4-Dioxane, anhydrous

• Toluene, anhydrous

• Methanol

Procedure:

• Catalyst and Reagent Preparation:

  • Prepare the catalyst solution in a glovebox by dissolving Pd₂(dba)₃ and P(t-Bu)₃ in anhydrous toluene.

• Polymerization Reaction:

  • In a Schlenk flask, combine 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), 1,4-Benzenediboronic acid bis(pinacol) ester (1.0 eq), and anhydrous K₃PO₄ (3.0 eq).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous 1,4-dioxane via cannula.

  • Add the prepared catalyst solution via syringe.

  • Heat the reaction mixture to 100 °C and stir for 48 hours under an argon atmosphere.

• Polymer Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the polymer by pouring the reaction mixture into methanol.

  • Filter the polymer and wash it with methanol and water.

  • To remove the palladium catalyst, dissolve the polymer in a suitable solvent (e.g., chloroform) and pass it through a short column of silica gel.

  • Reprecipitate the polymer in methanol, filter, and dry in a vacuum oven at 60 °C.

Proposed Suzuki Polycondensation Workflow:

Caption: Workflow for Suzuki polycondensation.

Data Presentation

The following tables present hypothetical, yet plausible, data for the polymers synthesized from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The actual properties would need to be determined experimentally.

Table 1: Hypothetical Properties of Fluorinated Poly(arylene ether)

Property	Value	Method
Number Average Molecular Weight (Mn)	45,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	2.1	GPC
Glass Transition Temperature (Tg)	185 °C	Differential Scanning Calorimetry (DSC)
5% Weight Loss Temperature (Td5)	450 °C	Thermogravimetric Analysis (TGA)
Solubility	Soluble in DMAc, NMP, Chloroform	Visual Inspection

Table 2: Hypothetical Properties of Fluorinated Polyphenylene

Property	Value	Method
Number Average Molecular Weight (Mn)	25,000 g/mol	GPC
Polydispersity Index (PDI)	1.8	GPC
Glass Transition Temperature (Tg)	> 300 °C (not observed)	DSC
5% Weight Loss Temperature (Td5)	520 °C	TGA
Solubility	Limited solubility in common organic solvents	Visual Inspection

Conclusion

The monomer 1,2-Dibromo-4,5-difluoro-3-nitrobenzene presents a promising, albeit underexplored, building block for the synthesis of advanced fluorinated polymers. The protocols outlined above provide a theoretical framework for the synthesis of poly(arylene ether)s and polyphenylenes. The resulting polymers, with their unique combination of fluorine and a nitro group, have the potential for a wide range of applications in drug development and materials science. Further experimental work is required to validate these proposed synthetic routes and to fully characterize the properties of the resulting polymers.

References

• 1. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]

1,2-Dibromo-4,5-difluoro-3-nitrobenzene in the synthesis of indoleamine 2,3-dioxygenase (IDO) inhibitors

A thorough review of scientific literature and chemical databases reveals no specific, publicly available information on the use of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene as a starting material for the synthesis of indoleamine 2,3-dioxygenase (IDO) inhibitors. While some chemical suppliers note its potential application in this area, detailed experimental protocols, quantitative data, and reaction pathways are not documented in peer-reviewed journals or patents accessible through standard search methodologies.

Indoleamine 2,3-dioxygenase 1 (IDO1) is a critical enzyme in the kynurenine pathway of tryptophan metabolism and a significant target in cancer immunotherapy.[1][2] The development of small molecule inhibitors of IDO1 is an active area of research.[1][3] These inhibitors often feature specific pharmacophores designed to interact with the heme group and surrounding amino acid residues in the active site of the enzyme.[4][]

Although the specific application of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is not detailed, the structural motif of a substituted difluoronitrobenzene is relevant in medicinal chemistry. The presence of fluorine atoms can enhance metabolic stability and binding affinity, while the nitro group can be a precursor to an amino group, a common feature in many bioactive molecules. The bromine atoms can serve as handles for cross-coupling reactions to build more complex molecular architectures.

A related compound, 5-Bromo-1,2-difluoro-3-nitrobenzene, is described as a versatile building block in organic synthesis.[6] Its reactivity profile suggests potential for:

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atoms, activated by the electron-withdrawing nitro group, can be displaced by nucleophiles.

• Metal-Catalyzed Cross-Coupling: The bromine atom can participate in reactions like Suzuki or Stille couplings to form new carbon-carbon bonds.

• Reduction of the Nitro Group: The nitro group can be reduced to an amine, which can then be further functionalized.

While these general reactions are plausible, their specific application in the synthesis of IDO inhibitors starting from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is not documented in the available literature. Researchers interested in this specific synthetic route may need to rely on proprietary industrial knowledge or develop novel synthetic pathways.

For researchers and drug development professionals seeking information on the synthesis of IDO inhibitors, numerous publications describe detailed protocols for various classes of these compounds, including those with indole, imidazole, and other heterocyclic scaffolds.[3][7][8] These resources provide established methodologies and valuable insights into the structure-activity relationships of IDO1 inhibitors.

References

• 1. Novel Selective IDO1 Inhibitors with Isoxazolo[5,4-d]pyrimidin-4(5H)-one Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources [frontiersin.org]
• 3. Design and Synthesis of Indoleamine 2,3-Dioxygenase 1 Inhibitors and Evaluation of Their Use as Anti-Tumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biochemical properties of indoleamine 2,3-dioxygenase: from structure to optimized design of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-Bromo-1,2-difluoro-3-nitrobenzene|CAS 1261988-16-2 [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for various palladium-catalyzed cross-coupling reactions utilizing the versatile building block, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The presence of two distinct halogen atoms, coupled with the strong electron-withdrawing nitro group and fluorine substituents, imparts unique reactivity and allows for selective functionalization, making it a valuable substrate in the synthesis of complex organic molecules for pharmaceutical and materials science applications.

The following sections detail protocols for Sonogashira, Suzuki, Buchwald-Hartwig, and Heck reactions. The methodologies are based on established literature for the target molecule and structurally similar compounds, providing a robust starting point for reaction optimization and library synthesis.

Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira reaction is a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] The differential reactivity of the two bromine atoms in 1,2-Dibromo-4,5-difluoro-3-nitrobenzene can be exploited for selective mono- or di-alkynylation under controlled conditions.

General Reaction Scheme:

Caption: General Sonogashira coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Experimental Protocol:

This protocol describes a Sonogashira coupling followed by an intramolecular cyclization, demonstrating the utility of the resulting alkynylated intermediate.

Reaction: Synthesis of 6-bromo-7,8-difluoro-4-((4-methoxyphenyl)ethynyl)-1-tosyl-1H-carbazole

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	316.88	1.0	1.0
4-Ethynyl-N,N-bis(4-methylphenyl)aniline	-	1.1	1.1
Pd(PPh₃)₂Cl₂	701.90	0.05	0.05
Copper(I) iodide (CuI)	190.45	0.1	0.1
Triethylamine (Et₃N)	101.19	-	Solvent
Tetrahydrofuran (THF)	72.11	-	Solvent

Procedure:

• To a solution of 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) and 4-ethynyl-N,N-bis(4-methylphenyl)aniline (1.1 eq) in a mixture of THF and triethylamine (2:1), add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.1 eq).

• Stir the reaction mixture at room temperature for 12 hours under an inert atmosphere.

• Upon completion (monitored by TLC or LC-MS), concentrate the reaction mixture under reduced pressure.

• The crude intermediate is then taken up in a suitable solvent for the subsequent cyclization step to form the carbazole.

This protocol is adapted from a procedure described in patent WO2012075544A1 for a similar substrate, illustrating a potential synthetic application of the Sonogashira product.

Suzuki-Miyaura Coupling: Synthesis of Biaryls

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide.[2] The electron-deficient nature of the aromatic ring in 1,2-Dibromo-4,5-difluoro-3-nitrobenzene makes it an excellent substrate for this reaction.[3] The two bromine atoms can be functionalized sequentially by carefully controlling the reaction conditions.

General Reaction Scheme:

Caption: Workflow for Suzuki-Miyaura coupling.

Representative Experimental Protocol (Mono-arylation):

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	316.88	1.0	1.0
Phenylboronic acid	121.93	1.1	1.1
Pd(PPh₃)₄	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0
Toluene	92.14	-	Solvent
Ethanol	46.07	-	Solvent
Water	18.02	-	Solvent

Procedure:

• In a round-bottom flask, dissolve 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) and phenylboronic acid (1.1 eq) in a 4:1 mixture of toluene and ethanol.

• Add an aqueous solution of potassium carbonate (2.0 M, 2.0 eq).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq) to the mixture.

• Heat the reaction to 80 °C and stir for 12-16 hours under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination: Synthesis of Arylamines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[4] This reaction is highly valuable for the preparation of arylamines, which are common motifs in pharmaceuticals. The electron-deficient nature of the substrate makes it amenable to this transformation.

Catalytic Cycle:

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Representative Experimental Protocol (Mono-amination):

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	316.88	1.0	1.0
Morpholine	87.12	1.2	1.2
Pd₂(dba)₃	915.72	0.02	0.02
XPhos	476.62	0.08	0.08
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4
Toluene	92.14	-	Solvent

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (0.02 eq), XPhos (0.08 eq), and sodium tert-butoxide (1.4 eq).

• Add 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq) and toluene.

• Finally, add morpholine (1.2 eq).

• Seal the tube and heat the reaction mixture to 100 °C for 18-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash column chromatography.

Heck Reaction: Synthesis of Substituted Alkenes

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene. This reaction is a powerful tool for the synthesis of substituted alkenes.

General Reaction Scheme:

Caption: General Heck coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Representative Experimental Protocol (Mono-vinylation):

Materials:

Reagent	M.W.	Amount (mmol)	Equivalents
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	316.88	1.0	1.0
n-Butyl acrylate	128.17	1.5	1.5
Pd(OAc)₂	224.49	0.02	0.02
Tri(o-tolyl)phosphine (P(o-tol)₃)	304.37	0.04	0.04
Triethylamine (Et₃N)	101.19	2.0	2.0
N,N-Dimethylformamide (DMF)	73.09	-	Solvent

Procedure:

• To a sealed tube, add 1,2-dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), n-butyl acrylate (1.5 eq), palladium(II) acetate (0.02 eq), tri(o-tolyl)phosphine (0.04 eq), and triethylamine (2.0 eq) in DMF.

• Degas the mixture with argon for 15 minutes.

• Seal the tube and heat the reaction to 100 °C for 24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Summary of Reaction Conditions

The following table provides a comparative overview of typical conditions for the palladium-catalyzed reactions described.

Reaction Type	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temperature (°C)
Sonogashira	Pd(PPh₃)₂Cl₂ (5)	-	Et₃N (solvent)	THF/Et₃N	Room Temp.
Suzuki-Miyaura	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2.0)	Toluene/Ethanol/H₂O	80
Buchwald-Hartwig	Pd₂(dba)₃ (2)	XPhos (8)	NaOtBu (1.4)	Toluene	100
Heck	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (2.0)	DMF	100

Disclaimer: These protocols are intended as a starting point for research and development. Reaction conditions, including catalyst, ligand, base, solvent, and temperature, may require optimization for specific substrates and desired outcomes. All experiments should be conducted by trained professionals in a well-ventilated fume hood, following all appropriate safety precautions.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Bromo-1,2-difluoro-3-nitrobenzene [oakwoodchemical.com]
• 3. 5-Bromo-1,2-difluoro-3-nitrobenzene|CAS 1261988-16-2 [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a question-and-answer format.

Problem 1: Low purity of the final product after a single purification step.

• Question: My final product, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, shows low purity by TLC/GC analysis even after performing column chromatography or recrystallization. What could be the reason, and how can I improve the purity?

• Answer: Low purity after a single purification step is often due to the presence of impurities with similar polarities to the desired product. The synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene via nitration of 1,2-dibromo-4,5-difluorobenzene can lead to the formation of positional isomers and dinitrated byproducts, which can be challenging to separate.

  Recommended Solutions:

  • Multi-step Purification: A combination of purification techniques is often more effective. Consider a sequence of flash column chromatography followed by recrystallization.

  • Optimize Column Chromatography:

    • Solvent System: Use Thin Layer Chromatography (TLC) to determine the optimal eluent system. A good starting point is a mixture of hexane and ethyl acetate. The ideal solvent system should provide a retention factor (Rf) value between 0.2 and 0.4 for the desired compound, with good separation from impurity spots.

    • Stationary Phase: Silica gel is a commonly used stationary phase for this type of compound.

  • Optimize Recrystallization:

    • Solvent Selection: Test a range of solvents to find one in which the product is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. Common solvents for nitroaromatic compounds include ethanol, methanol, and mixtures of hexane/ethyl acetate.

Problem 2: Difficulty in separating the desired product from its isomers.

• Question: I am struggling to separate 1,2-Dibromo-4,5-difluoro-3-nitrobenzene from its positional isomers using column chromatography. The fractions are always contaminated. How can I improve the separation?

• Answer: The separation of positional isomers can be challenging due to their similar physical and chemical properties.

  Recommended Solutions:

  • Gradient Elution: Instead of using an isocratic (constant solvent composition) mobile phase, employ a gradient elution. Start with a less polar solvent system (e.g., high hexane content) and gradually increase the polarity by increasing the proportion of a more polar solvent (e.g., ethyl acetate). This can improve the resolution between closely eluting compounds.

  • High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC can offer significantly better resolution than standard column chromatography.

  • Alternative Stationary Phases: If silica gel does not provide adequate separation, consider using other stationary phases such as alumina or employing reversed-phase chromatography with a C18 column.

Problem 3: The purified product is an oil or fails to crystallize during recrystallization.

• Question: After column chromatography, my product is an oil, or during recrystallization, it oils out instead of forming crystals. What should I do?

• Answer: The product "oiling out" or failing to crystallize can be due to the presence of impurities or the use of an inappropriate solvent.

  Recommended Solutions:

  • Purity Check: Ensure the starting material for recrystallization is sufficiently pure. If significant impurities are present, an initial purification by column chromatography is recommended.

  • Solvent System Adjustment:

    • If the compound oils out, try using a different solvent or a solvent mixture.

    • Adding a small amount of a "seed crystal" of the pure compound can sometimes initiate crystallization.

    • Scratching the inside of the flask with a glass rod at the solvent-air interface can also induce crystallization.

  • Slow Cooling: Allow the hot solution to cool slowly to room temperature, followed by further cooling in an ice bath. Rapid cooling can promote oiling out.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect in crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

A1: The primary impurities originate from the nitration of 1,2-dibromo-4,5-difluorobenzene. These may include:

• Unreacted Starting Material: 1,2-dibromo-4,5-difluorobenzene.

• Positional Isomers: Other isomers of dibromo-difluoro-nitrobenzene.

• Dinitrated Byproducts: Dibromo-difluoro-dinitrobenzene isomers.

• Residual Acids: Traces of nitric and sulfuric acid from the reaction mixture.

Q2: What is a good starting point for developing a TLC method to monitor the purification?

A2: A good starting point for TLC analysis is to use silica gel plates and a mobile phase of hexane:ethyl acetate in a 9:1 or 8:2 (v/v) ratio. The spots can be visualized under UV light.

Q3: Can I use distillation to purify crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

A3: While distillation can be used for purification, it may not be effective in separating positional isomers due to their potentially close boiling points. Additionally, many nitroaromatic compounds can be thermally sensitive and may decompose at high temperatures. Fractional distillation under reduced pressure would be necessary, but chromatography and recrystallization are generally preferred methods for achieving high purity.

Data Presentation

Table 1: Illustrative TLC Data for Purification of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

Compound	Mobile Phase (Hexane:Ethyl Acetate)	Approximate Rf Value
1,2-dibromo-4,5-difluorobenzene (Starting Material)	9:1	~0.8
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Product)	9:1	~0.3 - 0.4
Dinitrated Byproduct	9:1	~0.1

Note: These Rf values are illustrative and can vary depending on the specific TLC plate, chamber saturation, and temperature.

Experimental Protocols

Protocol 1: Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack a chromatography column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low-polarity mobile phase (e.g., hexane). Gradually increase the polarity by adding ethyl acetate. Collect fractions and monitor them by TLC.

• Fraction Pooling and Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 2: Recrystallization

• Solvent Selection: In a test tube, determine a suitable solvent or solvent pair where the compound has high solubility in the hot solvent and low solubility in the cold solvent.

• Dissolution: Place the crude or partially purified solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to dissolve it completely.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Further Cooling: Place the flask in an ice bath to maximize crystal yield.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Visualization

Caption: Decision workflow for the purification of crude 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

optimizing Suzuki coupling reaction conditions for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing Suzuki coupling reactions for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The guidance is designed to address common experimental challenges and enhance reaction efficiency and selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing a Suzuki coupling with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

The primary challenges with this substrate are controlling selectivity and managing reactivity. The substrate contains two bromine atoms, creating the potential for both mono- and di-arylation. Furthermore, the aromatic ring is highly electron-deficient due to the presence of a nitro group and two fluorine atoms. While this electron-deficient nature generally facilitates the oxidative addition step of the catalytic cycle, it can also influence catalyst stability and the rate of subsequent steps.[1][2]

Q2: How can I control the selectivity between mono- and di-substitution?

Controlling selectivity is primarily achieved by manipulating the stoichiometry of the reagents and the reaction conditions.

• For Mono-arylation: Use a slight excess of the boronic acid (1.0-1.2 equivalents). It is also advisable to use lower reaction temperatures and shorter reaction times to minimize the formation of the di-substituted product.

• For Di-arylation: A significant excess of the boronic acid (2.2-3.0 equivalents) is required to drive the reaction to completion.[3] Higher temperatures and longer reaction times are also typically necessary. A stepwise approach, where the mono-arylated product is first isolated and then subjected to a second coupling reaction, can also be employed for synthesizing hetero-di-substituted products.[4]

Q3: My reaction is not working or gives a very low yield. What are the first things I should check?

When encountering low to no product yield, a systematic check of the reaction components and conditions is recommended.

• Catalyst Activity: Palladium catalysts, particularly Pd(0) complexes like Pd(PPh₃)₄, can degrade upon storage.[4] It is recommended to use a fresh batch of catalyst or a more robust, air-stable pre-catalyst, such as a Buchwald G3 precatalyst or Pd(dppf)Cl₂.[5][6]

• Reaction Atmosphere: The Suzuki coupling is sensitive to oxygen.[1] Ensure the reaction vessel and solvents have been thoroughly degassed and the reaction is maintained under a strictly inert atmosphere (e.g., argon or nitrogen).

• Reagent Quality: Verify the purity and integrity of the boronic acid, as they can degrade over time, leading to side reactions like protodeboronation.[7]

• Solubility: The substrate or intermediate products may have poor solubility in the chosen solvent, hindering the reaction. Consider screening alternative solvents or solvent mixtures (e.g., Dioxane/H₂O, Toluene/EtOH/H₂O) to improve solubility.[8][9]

Q4: I am observing significant side products. What are they and how can I minimize them?

Common side reactions in Suzuki couplings include homocoupling of the boronic acid and dehalogenation of the aryl halide.[1][7]

• Homocoupling: This side reaction is often caused by the presence of oxygen.[1] To minimize it, ensure rigorous degassing of all reagents and solvents and maintain a positive pressure of an inert gas throughout the reaction.

• Dehalogenation: This occurs when the aryl halide is reduced, replacing the bromine with a hydrogen atom. It can be promoted by certain bases or impurities in the reaction mixture. Screening different bases (e.g., switching from a carbonate to a phosphate base) may help reduce this side reaction.[1]

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid. It can be mitigated by using more stable boronic esters (e.g., pinacol esters) or by using anhydrous conditions where feasible.[7]

Q5: What is the best choice of catalyst, ligand, base, and solvent for this substrate?

The optimal choice depends on the desired outcome (mono- vs. di-substitution) and may require screening.

• Catalyst/Ligand: For electron-deficient aryl bromides, a variety of systems can be effective.

  • Pd(PPh₃)₄: A classic, widely used catalyst, often effective for these types of couplings.[3]

  • Pd(dppf)Cl₂: A robust and highly active catalyst known for its stability.[6]

  • Buchwald Ligands: Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) paired with a palladium source (like Pd(OAc)₂ or Pd₂(dba)₃) are excellent for accelerating oxidative addition and are often the go-to for challenging couplings.[4][5]

• Base: The base is crucial for the transmetalation step.[10]

  • K₂CO₃ or Na₂CO₃: Common, effective, and economical choices, typically used in an aqueous solution.[5]

  • K₃PO₄ or Cs₂CO₃: Stronger bases that can be particularly effective for less reactive or sterically hindered substrates.[4] K₃PO₄ often requires a small amount of water to be effective.[11]

• Solvent: A mixture of an organic solvent and water is common.

  • 1,4-Dioxane/H₂O or THF/H₂O: Excellent choices that help solubilize both the organic substrate and the inorganic base.[4]

  • Toluene/H₂O: Another common biphasic system, often used at higher temperatures.[12]

Data and Optimization Parameters

The following tables provide recommended starting points for reaction optimization and a guide for troubleshooting common issues.

Table 1: Recommended Starting Conditions for Suzuki Coupling

Parameter	Mono-Arylation	Di-Arylation
Aryl Halide	1.0 eq	1.0 eq
Boronic Acid	1.1 - 1.2 eq	2.5 - 3.0 eq
Palladium Catalyst	1 - 3 mol%	3 - 5 mol%
Base	2.0 - 3.0 eq	4.0 - 5.0 eq
Solvent	Dioxane/H₂O (4:1)	Dioxane/H₂O (4:1)
Temperature	60 - 80 °C	90 - 110 °C
Reaction Time	4 - 12 h	12 - 24 h

Table 2: Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient degassing; Poor solubility; Inappropriate base or solvent.	Use fresh or more robust catalyst[4]; Rigorously degas all components; Screen alternative solvents[8]; Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃).
Mono-substitution Only	Insufficient boronic acid; Low temperature or short reaction time.	Increase equivalents of boronic acid (to >2.5 eq); Increase reaction temperature and/or time.[3]
Homocoupling of Boronic Acid	Presence of oxygen; Inappropriate catalyst system.	Ensure thorough degassing and maintain an inert atmosphere[1]; Screen alternative catalysts/ligands.
Dehalogenation of Starting Material	Reaction conditions too harsh; Unsuitable base.	Lower the reaction temperature; Screen milder bases (e.g., KF if applicable) or different solvent systems.[1][10]
Protodeboronation	Unstable boronic acid; High temperature; Aqueous basic conditions.	Use a more stable boronic ester (e.g., pinacol ester)[7]; Use anhydrous conditions if possible; Minimize reaction time and temperature.

Experimental Protocols

General Procedure for Suzuki Coupling of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

Note: This is a general guideline and may require optimization.

• Reagent Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq), the arylboronic acid (see Table 1 for stoichiometry), and the base (e.g., K₂CO₃, 2.0-4.0 eq).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and an inert gas (argon or nitrogen) three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v) via syringe. The typical concentration is 0.1-0.2 M with respect to the aryl halide.

• Degassing: Sparge the resulting mixture with a stream of argon for 10-15 minutes to ensure all dissolved oxygen is removed.[9]

• Catalyst Addition: Under a positive pressure of argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique, such as TLC or GC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.[6] Transfer the filtrate to a separatory funnel, wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to obtain the desired product.

Visualized Workflows

The following diagrams illustrate logical workflows for optimizing and troubleshooting the reaction.

Caption: Logical workflow for Suzuki coupling reaction optimization.

Caption: Flowchart for troubleshooting common Suzuki coupling issues.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]

identifying side products in the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. It provides troubleshooting advice and frequently asked questions to address common issues encountered during the experimental process, with a focus on identifying and mitigating the formation of side products.

Frequently Asked Questions (FAQs)

Q1: What is the most likely side product in the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

The most probable side product is the regioisomer, 1,2-Dibromo-4,5-difluoro-6-nitrobenzene. This arises from the electrophilic nitration occurring at the other available position on the benzene ring. Both bromine and fluorine atoms are ortho-, para-directing substituents. In the starting material, 1,2-Dibromo-4,5-difluorobenzene, there are two equivalent positions for nitration, leading to the potential for two isomeric products.

Q2: How can I minimize the formation of the isomeric side product?

Controlling the reaction conditions is crucial for maximizing the yield of the desired product and minimizing the formation of the unwanted isomer. Key parameters to optimize include:

• Temperature: Nitration reactions are typically exothermic. Maintaining a low and consistent temperature throughout the reaction is critical. A runaway reaction can lead to the formation of multiple nitrated byproducts and decrease regioselectivity.

• Rate of Addition: The slow, dropwise addition of the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) to the substrate solution with efficient stirring helps to control the reaction temperature and ensure homogenous mixing, which can improve selectivity.

• Stoichiometry: Using a modest excess of the nitrating agent can help drive the reaction to completion, but a large excess should be avoided as it can increase the likelihood of side reactions, including the formation of dinitro- products.

Q3: What analytical techniques are recommended for identifying the desired product and any side products?

A combination of chromatographic and spectroscopic methods is recommended for the unambiguous identification of the product mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating the desired product from the isomeric side product and other potential impurities. The mass spectra will confirm the molecular weight of the isomers (which will be identical) and the fragmentation patterns can sometimes provide clues to the substitution pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are powerful tools for distinguishing between the isomers. The chemical shifts and coupling constants of the aromatic protons and carbons will be different for each isomer due to the different electronic environments created by the substituents. 19F NMR can also be a valuable tool for characterizing fluorinated aromatic compounds.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for both analytical and preparative purposes. A suitable column and mobile phase can separate the isomers, allowing for their quantification and isolation.

Q4: How can the desired 1,2-Dibromo-4,5-difluoro-3-nitrobenzene be purified from the isomeric side product?

Separation of regioisomers can be challenging due to their similar physical properties. The following techniques can be employed:

• Fractional Crystallization: If the isomers have sufficiently different solubilities in a particular solvent system, fractional crystallization may be a viable purification method. This often requires careful screening of various solvents and solvent mixtures.

• Preparative Chromatography: Preparative HPLC or column chromatography on silica gel are often the most effective methods for separating isomers. The choice of eluent is critical and may require optimization to achieve good separation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of the desired product	Incomplete reaction.	- Increase the reaction time or slightly increase the reaction temperature (monitor carefully to avoid increased side product formation).- Ensure an appropriate stoichiometry of the nitrating agent.
Formation of significant amounts of side products.	- Optimize reaction conditions, particularly temperature and rate of addition of the nitrating agent.- Use a less aggressive nitrating agent if possible.
Loss of product during workup and purification.	- Ensure proper pH adjustment during quenching.- Optimize the extraction and purification procedures (e.g., solvent choice, chromatography conditions).
Presence of a significant amount of an isomeric side product (confirmed by GC-MS or NMR)	Lack of regioselectivity in the nitration reaction.	- Carefully control the reaction temperature; lower temperatures often favor the formation of one isomer over another.- Experiment with different nitrating agents or solvent systems.
Formation of dinitro- byproducts	Reaction conditions are too harsh.	- Reduce the reaction temperature.- Decrease the concentration or amount of the nitrating agent.- Shorten the reaction time.
Difficulty in separating the desired product from the isomeric side product	Similar physical properties of the isomers.	- Optimize the mobile phase and column for preparative HPLC.- Screen a wide range of solvents for fractional crystallization.- Consider derivatization of the mixture to facilitate separation, followed by removal of the derivatizing group.

Experimental Protocols

General Procedure for Nitration of an Aromatic Compound:

• Preparation of the Nitrating Mixture: In a flask equipped with a magnetic stirrer and an ice bath, slowly add concentrated nitric acid to concentrated sulfuric acid while maintaining a low temperature (typically 0-5 °C).

• Reaction: Dissolve the starting material, 1,2-Dibromo-4,5-difluorobenzene, in a suitable solvent (e.g., concentrated sulfuric acid). Cool the solution in an ice bath.

• Addition of Nitrating Agent: Slowly add the pre-cooled nitrating mixture dropwise to the solution of the starting material with vigorous stirring, ensuring the temperature does not rise above a predetermined limit (e.g., 10 °C).

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as TLC or GC-MS.

• Quenching: Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with stirring.

• Workup: The precipitated solid is collected by filtration, washed with cold water until the washings are neutral, and then dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography.

Logical Workflow for Side Product Identification

The following diagram illustrates a logical workflow for the identification and characterization of side products in the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: Workflow for identifying and isolating side products.

Optimizing the Synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for improving the yield and purity of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene synthesis. This guide offers troubleshooting advice, frequently asked questions, and a detailed experimental protocol based on established principles of electrophilic aromatic substitution.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, which is typically achieved through the nitration of 1,2-dibromo-4,5-difluorobenzene.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	- Insufficiently strong nitrating agent: The electron-withdrawing nature of the four halogen atoms deactivates the benzene ring, making it less susceptible to electrophilic attack. - Low reaction temperature: While controlling temperature is crucial to prevent side reactions, excessively low temperatures can hinder the reaction rate.	- Ensure the use of a potent nitrating mixture, typically a combination of concentrated nitric acid and concentrated sulfuric acid. - Gradually increase the reaction temperature in small increments (e.g., 5-10°C) while carefully monitoring the reaction progress by TLC or GC.
Formation of Multiple Products (Isomers)	- Competing directing effects: Both bromine and fluorine are ortho, para-directing groups. In 1,2-dibromo-4,5-difluorobenzene, this can lead to the formation of multiple nitrated isomers. The desired product is formed by nitration at the C3 position.	- Precise control of reaction temperature can sometimes influence regioselectivity. Experiment with a range of temperatures (e.g., 0°C to 70°C) to find the optimal condition for the desired isomer. - Purification by column chromatography or fractional crystallization will be necessary to isolate the desired 3-nitro isomer.
Formation of Di-nitrated Byproducts	- Excessive nitrating agent: Using a large excess of the nitrating mixture can lead to the introduction of a second nitro group on the aromatic ring. - High reaction temperature or prolonged reaction time: Harsher reaction conditions increase the likelihood of dinitration.	- Use a stoichiometric amount or a slight excess (e.g., 1.1-1.2 equivalents) of nitric acid. - Maintain a controlled temperature and monitor the reaction closely. Stop the reaction once the starting material is consumed to a satisfactory level.
Dark, Tarry Reaction Mixture	- Oxidation of the starting material or product: Overly aggressive reaction conditions, such as very high temperatures or highly concentrated acids, can cause degradation of the aromatic compound.	- Ensure the reaction temperature is carefully controlled, using an ice bath for initial mixing if necessary. - Add the nitrating agent dropwise to the substrate solution to manage the exothermic nature of the reaction.
Difficult Product Isolation/Purification	- Presence of acidic impurities: Residual nitric and sulfuric acid in the crude product can interfere with purification and subsequent reactions. - Similar polarities of isomers: The various nitrated isomers may have very similar polarities, making chromatographic separation challenging.	- After the reaction, quench the mixture by pouring it over ice and then neutralize with a base (e.g., sodium bicarbonate solution) until the aqueous layer is neutral or slightly basic. - Employ a high-resolution chromatography system and experiment with different solvent systems (e.g., varying ratios of hexane and ethyl acetate) to achieve better separation.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the nitration of 1,2-dibromo-4,5-difluorobenzene?

A1: Halogens are ortho, para-directing groups. In 1,2-dibromo-4,5-difluorobenzene, the positions ortho and para to the halogens are C3 and C6. Due to steric hindrance from the adjacent bromine and fluorine atoms, substitution at the C3 position is generally favored, leading to the desired product, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. However, the formation of other isomers is possible and should be monitored.

Q2: How can I monitor the progress of the reaction?

A2: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). A small aliquot of the reaction mixture can be withdrawn, quenched, and extracted with an organic solvent before analysis. The disappearance of the starting material spot/peak and the appearance of the product spot/peak will indicate the reaction's progress.

Q3: What are the key safety precautions for this synthesis?

A3: This reaction involves the use of concentrated and corrosive acids (nitric and sulfuric acid). Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The nitration reaction is exothermic and should be cooled and the reagents mixed slowly to control the temperature.

Q4: What is the best method for purifying the final product?

A4: Column chromatography using silica gel is the most common and effective method for purifying the crude product and separating it from unreacted starting material and isomeric byproducts. A solvent system of hexane and ethyl acetate in a gradient or isocratic elution is typically effective. Recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) can be used for further purification of the isolated product.

Experimental Protocol: Representative Synthesis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This protocol is a representative method based on the general principles of nitration of halogenated aromatic compounds. Optimization may be required to achieve the best yield and purity.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
1,2-Dibromo-4,5-difluorobenzene	271.89	5.0 g	0.0184	1.0
Concentrated Sulfuric Acid (98%)	98.08	20 mL	-	-
Concentrated Nitric Acid (70%)	63.01	1.5 mL	~0.024	~1.3

Procedure:

• Preparation of the Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, slowly add 1.5 mL of concentrated nitric acid to 20 mL of concentrated sulfuric acid. Stir the mixture gently and allow it to cool to 0-5°C.

• Reaction Setup: In a separate flask, dissolve 5.0 g of 1,2-dibromo-4,5-difluorobenzene in a minimal amount of concentrated sulfuric acid (if necessary for solubility, or it can be added directly if liquid at reaction temperature). Cool this mixture in an ice bath.

• Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the solution of 1,2-dibromo-4,5-difluorobenzene over 30-60 minutes, ensuring the internal temperature of the reaction mixture does not exceed 10°C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction can be gently heated to 50-60°C to increase the rate, but this should be done with caution to avoid dinitration. Monitor the reaction progress by TLC or GC.

• Work-up: Once the reaction is complete (typically 2-4 hours), carefully pour the reaction mixture onto crushed ice with stirring.

• Extraction: The precipitated solid (or oil) is then extracted with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Washing: The combined organic layers are washed with water, a saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate solvent system to afford the pure 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis.

controlling regioselectivity in functionalization of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for controlling regioselectivity in the functionalization of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors governing regioselectivity for this substrate?

A1: The regioselectivity of functionalization on 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is primarily dictated by the interplay of two factors:

• Electronic Activation by the Nitro Group : The potent electron-withdrawing nitro group at the C3 position strongly activates the aromatic ring for Nucleophilic Aromatic Substitution (SNAr). This activation is most pronounced at the positions ortho (C2, C4) and para (C6, which is equivalent to C1) to the nitro group.

• Relative Reactivity of Halogen Atoms : The two types of halogens (Bromine and Fluorine) exhibit vastly different reactivities depending on the reaction mechanism. In palladium-catalyzed cross-coupling reactions, the C-Br bonds are significantly more reactive than C-F bonds. Conversely, in SNAr, an activated C-F bond is often more labile than a C-Br bond.

Q2: I want to perform a Nucleophilic Aromatic Substitution (SNAr). Which position is the most reactive?

A2: The C4 position, bearing a fluorine atom, is the most reactive site for SNAr. The C-F bond at C4 is strongly activated by the ortho nitro group, making it highly susceptible to displacement by nucleophiles like amines, alkoxides, or thiolates.[1] The C2-Br and C5-F positions are less reactive in SNAr reactions due to weaker activation by the nitro group (ortho vs. meta).

Q3: How can I selectively functionalize a C-Br bond without touching the C-F bonds?

A3: To selectively functionalize a C-Br bond, you should employ a palladium-catalyzed cross-coupling reaction, such as a Suzuki-Miyaura coupling (for C-C bond formation) or a Buchwald-Hartwig amination (for C-N bond formation).[1][2] The oxidative addition step in the catalytic cycle is much more facile for C-Br bonds than for C-F bonds, providing excellent chemoselectivity.

Q4: Between the two bromine atoms (C1 and C2), which is more reactive in a cross-coupling reaction?

A4: The C2-bromine is generally expected to be more reactive than the C1-bromine. The C2 position is ortho to the electron-withdrawing nitro group, which increases the electrophilicity of the carbon and facilitates the oxidative addition of the palladium catalyst. The C1-bromine is meta to the nitro group and experiences a weaker electronic effect. However, steric hindrance from the adjacent nitro group at C3 could potentially modulate this reactivity, making empirical optimization necessary.

Q5: Is it possible to replace both bromine atoms or both fluorine atoms selectively?

A5:

• Sequential C-Br Functionalization : Yes, it is often possible to perform a sequential, two-fold cross-coupling reaction. After the first coupling at the more reactive C2-Br, harsher reaction conditions (e.g., higher temperature, different ligand) may be required to functionalize the remaining C1-Br.

• Sequential C-F Functionalization : This is more challenging. After the initial SNAr at C4, the electronic nature of the ring changes, which will affect the reactivity of the second fluorine at C5. Sequential substitution may be possible but will require careful optimization of reaction conditions to control.

Troubleshooting Guides

Suzuki-Miyaura Cross-Coupling

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst. 2. Base is not optimal or has degraded. 3. Boronic acid has decomposed (protodeboronation). 4. Insufficient reaction temperature.	1. Use a fresh source of palladium catalyst and ligand. Consider a pre-catalyst. 2. Use freshly opened, anhydrous base (e.g., K₃PO₄, Cs₂CO₃). TlOH or TlOEt can enhance rates in some cases.[3] 3. Use the boronic acid immediately after purchase/synthesis or consider using more stable aryltrifluoroborates or MIDA boronates.[3] 4. Increase the reaction temperature in 10°C increments.
Reaction Stalls	1. Ligand decomposition. 2. Catalyst poisoning.	1. Switch to a more robust, sterically hindered phosphine ligand (e.g., SPhos, XPhos). 2. Ensure all reagents and solvents are pure and free of impurities that could coordinate to the palladium center.
Poor Regioselectivity	1. Reaction conditions are too harsh, leading to reaction at the C1-Br position. 2. Scrambling of substituents.	1. Lower the reaction temperature and shorten the reaction time to favor the more reactive C2-Br site. 2. Perform a kinetic study to find the optimal time point before significant side reactions occur.

Nucleophilic Aromatic Substitution (SNAr)

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Nucleophile is not strong enough. 2. Solvent is not polar aprotic. 3. Insufficient activation of the aromatic ring.	1. If using a neutral nucleophile (e.g., an amine), add a non-nucleophilic base (e.g., K₂CO₃, DIPEA) to facilitate the reaction. For alcohols or thiols, deprotonate first with a strong base (e.g., NaH). 2. Switch to a polar aprotic solvent like DMF, DMSO, or NMP to stabilize the Meisenheimer complex intermediate.[4] 3. This is unlikely for this substrate, but ensure the reaction is heated sufficiently.
Side Product Formation	1. Reaction at a secondary site (e.g., C2-Br). 2. Nucleophile degradation at high temperatures.	1. Lower the reaction temperature and use a slight excess of the nucleophile. 2. Add the nucleophile slowly to the heated solution of the substrate to maintain a low instantaneous concentration.
Reaction is not going to completion	1. Reversible reaction. 2. Product inhibition.	1. Use a larger excess of the nucleophile or a stronger base to drive the equilibrium forward. 2. If possible, perform the reaction at a higher concentration or consider methods to remove the displaced fluoride salt.

Experimental Protocols

Protocol 1: Regioselective Suzuki-Miyaura Coupling at C2-Br

This protocol describes the selective C-C bond formation at the C2 position using a standard palladium catalyst system.

• Reagent Preparation :

  • 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq)

  • Arylboronic Acid (1.2 eq)

  • Pd(PPh₃)₄ (0.05 eq)

  • K₂CO₃ (3.0 eq, finely ground)

  • Toluene/Ethanol/Water (4:1:1 mixture, degassed)

• Reaction Setup :

  • To an oven-dried Schlenk flask, add the dibromodifluoronitrobenzene, arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

  • Add the degassed solvent mixture via syringe.

• Reaction Execution :

  • Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup and Purification :

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the 2-aryl-1-bromo-4,5-difluoro-3-nitrobenzene product.

Protocol 2: Regioselective Nucleophilic Aromatic Substitution (SNAr) at C4-F

This protocol details the selective displacement of the C4-fluorine with an amine nucleophile.

• Reagent Preparation :

  • 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 eq)

  • Secondary Amine (e.g., Morpholine) (1.1 eq)

  • K₂CO₃ (2.0 eq, finely ground)

  • Dimethyl Sulfoxide (DMSO)

• Reaction Setup :

  • To a round-bottom flask, add the dibromodifluoronitrobenzene and K₂CO₃.

  • Add DMSO and stir to dissolve the substrate.

• Reaction Execution :

  • Add the amine nucleophile dropwise to the stirring solution at room temperature.

  • Heat the mixture to 60-80 °C.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-6 hours.

• Workup and Purification :

  • Cool the reaction to room temperature and pour it into a beaker of ice-water, which should precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum.

  • If necessary, recrystallize or purify by column chromatography to yield the 4-amino-1,2-dibromo-5-fluoro-3-nitrobenzene product.

Visual Guides

Caption: Decision tree for selecting the appropriate functionalization strategy.

Caption: Standard experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: Competing reaction pathways for the functionalization of the title compound.

References

• 1. 5-Bromo-1,2-difluoro-3-nitrobenzene|CAS 1261988-16-2 [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. vapourtec.com [vapourtec.com]

preventing dehalogenation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The following information is designed to help you prevent unwanted dehalogenation during common chemical transformations.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of dehalogenation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene during reactions?

A1: Dehalogenation, particularly debromination, is often a result of reductive processes that can occur under various reaction conditions. Key factors include the choice of catalyst, reducing agents, temperature, and the nature of the base used. In palladium-catalyzed cross-coupling reactions, for instance, certain catalyst/ligand combinations or elevated temperatures can promote hydrodehalogenation as a side reaction. During nitro group reductions, overly harsh reducing agents can cleave the carbon-bromine bonds.

Q2: Which of the two bromine atoms is more susceptible to dehalogenation?

A2: The bromine atom at the 2-position, which is ortho to the nitro group, is generally more susceptible to both nucleophilic attack and certain types of dehalogenation due to the strong electron-withdrawing effect of the nitro group activating this position. However, the overall electronic and steric environment will dictate the precise reactivity.

Q3: Can the fluorine atoms also be removed during reactions?

A3: While C-F bonds are generally stronger than C-Br bonds, dehalogenation of fluorine is possible under harsh conditions, particularly in nucleophilic aromatic substitution (SNAr) reactions where the fluorine atoms are activated by the adjacent nitro group. Careful control of nucleophile stoichiometry, temperature, and reaction time is crucial to prevent unwanted difluoro-substitution.

Q4: How can I monitor for dehalogenation during my reaction?

A4: The most effective way to monitor for dehalogenation is through in-process control using techniques like thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS). By comparing the reaction mixture to the starting material and potential dehalogenated byproducts, you can track the progress and selectivity of your reaction.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Sonogashira)

Issue: Significant formation of mono-bromo or fully dehalogenated byproducts.

This issue is common in cross-coupling reactions and can severely impact yield and purity. The following tables and protocols provide guidance on minimizing this side reaction.

Caption: A logical workflow for troubleshooting dehalogenation in cross-coupling reactions.

Catalyst System	Base	Solvent	Temperature (°C)	Yield of Mono-Coupled Product (%)	Yield of Dehalogenated Byproduct (%)
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O (4:1)	90	65	>20
Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane	80	85	<10
PdCl₂(dppf)	Cs₂CO₃	DMF	90	78	~15
Pd₂(dba)₃ / XPhos	K₃PO₄	THF	70	92	<5

• Reagent Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 mmol), the arylboronic acid (1.1 mmol), Pd₂(dba)₃ (0.015 mmol), XPhos (0.03 mmol), and finely powdered K₃PO₄ (2.0 mmol).

• Solvent Addition: Add 5 mL of anhydrous, degassed THF to the flask via syringe.

• Reaction Execution: Stir the reaction mixture at 70°C and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, quench with water, and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Nitro Group Reduction

Issue: Loss of one or both bromine atoms during the reduction of the nitro group to an amine.

This is a critical issue when the resulting aniline is the desired product for further functionalization. Catalytic hydrogenation with palladium on carbon (Pd/C) is a common cause of dehalogenation.

Caption: A decision-making workflow for selecting a nitro reduction method that preserves halogens.

Reducing Agent	Solvent	Temperature (°C)	Yield of Aniline (%)	Extent of Debromination
H₂, Pd/C (10%)	Ethanol	25	>95	Significant
SnCl₂·2H₂O	Ethanol	78 (reflux)	88	Minimal to none
Fe / NH₄Cl	Ethanol/H₂O	78 (reflux)	85	Low
H₂, Raney Nickel	Methanol	25	90	Minimal to none

• Reaction Setup: In a round-bottom flask, dissolve 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 mmol) in 10 mL of ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0 mmol) to the solution.

• Reaction Execution: Heat the mixture to reflux (approximately 78°C) and stir under a nitrogen atmosphere. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction to room temperature and pour it into ice water. Carefully neutralize the mixture with a saturated aqueous solution of NaHCO₃ until the pH is ~8.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude aniline. Further purification can be achieved by column chromatography.[1]

Nucleophilic Aromatic Substitution (SNAr)

Issue: Uncontrolled substitution of both fluorine and bromine atoms, or substitution at an undesired position.

The highly electron-deficient nature of the aromatic ring makes it susceptible to nucleophilic attack. The nitro group activates the ortho and para positions for SNAr.

Symptom	Probable Cause	Suggested Solution
Di-substitution or tri-substitution occurs	Excess nucleophile, high temperature, or long reaction time.	Use 1.0-1.1 equivalents of the nucleophile for mono-substitution. Lower the reaction temperature and monitor the reaction closely to stop it after the consumption of the starting material.
Reaction is too slow or does not proceed	Insufficient activation of the nucleophile or low temperature.	Use a stronger base to deprotonate the nucleophile (e.g., NaH for alcohols/thiols). Gradually increase the temperature while monitoring for side reactions.
Substitution at an undesired position	The reaction conditions may favor kinetic or thermodynamic products differently.	Modify the solvent to influence the reaction pathway. For sterically hindered nucleophiles, lower temperatures may improve regioselectivity.

• Reaction Setup: To a solution of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1.0 mmol) in 5 mL of DMF, add K₂CO₃ (1.5 mmol).

• Nucleophile Addition: Add the desired amine (1.05 mmol) dropwise at room temperature.

• Reaction Execution: Stir the reaction at 40-50°C. Monitor the reaction progress by LC-MS.

• Work-up: Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the product by column chromatography.

References

• 1. benchchem.com [benchchem.com]

safe handling and storage protocols for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling and storage of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS No: 1481-57-8).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

A1: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is classified as harmful and an irritant. Key hazard statements include:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: To ensure personal safety, it is mandatory to wear appropriate protective gloves, protective clothing, and eye/face protection.[1]

Q3: What should I do in case of accidental exposure?

A3: Follow these first-aid measures immediately:

• If swallowed: Immediately call a POISON CENTER or doctor. Rinse your mouth but do not induce vomiting.[1]

• If on skin (or hair): Take off all contaminated clothing immediately and rinse the skin with water.[1]

• If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

• If in eyes: Rinse cautiously with water for several minutes. If you wear contact lenses, remove them if it is easy to do so and continue rinsing.[1]

Q4: How should I properly store 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

A4: The compound should be stored in a well-ventilated place with the container tightly closed.[1] It is recommended to store it sealed in a dry environment at a temperature of 2-8°C.[2] The product should be stored locked up.[1]

Q5: What are the correct procedures for disposing of this chemical and its container?

A5: Dispose of the contents and container to a hazardous waste facility.[1]

Troubleshooting Guide

Issue	Possible Cause	Solution
Skin or eye irritation after handling	Direct contact with the chemical due to inadequate PPE.	Immediately follow the first-aid procedures outlined in FAQ A3. Review and reinforce PPE protocols with all lab personnel. Ensure proper use of gloves, lab coats, and safety glasses/goggles.
Respiratory discomfort in the work area	Vapors or dust from the chemical are present in the air.	Use the chemical only in a well-ventilated area or outdoors.[1] Do not breathe dust, fume, gas, mist, vapors, or spray.[1] If discomfort persists, seek medical advice.
Accidental ingestion	Contamination of hands, food, or drink.	Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly after handling.[1] If ingestion occurs, immediately call a POISON CENTER or doctor.[1]

Quantitative Data Summary

Parameter	Value	Source
CAS Number	1481-57-8	[1][2]
Molecular Formula	C6HBr2F2NO2	[1][2]
Molecular Weight	316.88	[2]
Purity	95%	[1]
Storage Temperature	2-8°C	[2]

Experimental Protocols

Protocol 1: Safe Handling Procedure

• Preparation: Before handling, ensure you are in a well-ventilated area and are wearing the appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.[1]

• Handling: Avoid direct contact with the skin and eyes.[3] Do not inhale any vapor or mist.[3]

• After Handling: Wash your hands and any exposed skin thoroughly after handling the compound.[1] Do not eat, drink, or smoke in the handling area.[1]

• Clothing: If the chemical comes into contact with your clothing, take it off immediately and wash it before reuse.[1]

Protocol 2: Storage Protocol

• Container: Keep the container tightly closed when not in use.[1]

• Location: Store the container in a well-ventilated, dry place.[1][2]

• Temperature: Maintain the storage temperature between 2-8°C.[2]

• Security: Ensure the storage area is locked to prevent unauthorized access.[1]

Visualized Workflow

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 1481-57-8|1,2-Dibromo-4,5-difluoro-3-nitrobenzene|BLD Pharm [bldpharm.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]

common impurities found in commercial 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting assistance and frequently asked questions regarding common impurities found in commercial 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in commercial 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

The most probable impurities in commercial 1,2-Dibromo-4,5-difluoro-3-nitrobenzene typically arise from the synthetic route, which is presumed to be the nitration of 1,2-Dibromo-4,5-difluorobenzene. Potential impurities include:

• Starting Material: Unreacted 1,2-Dibromo-4,5-difluorobenzene.

• Isomeric Impurities: Formation of other constitutional isomers during the nitration reaction, such as 1,2-Dibromo-3,4-difluoro-5-nitrobenzene or 1,2-Dibromo-3,4-difluoro-6-nitrobenzene. The directing effects of the bromo and fluoro substituents on the aromatic ring guide the incoming nitro group, but side reactions can occur.

• Mono-bromo Impurities: Incompletely brominated precursors to the starting material, such as 1-Bromo-4,5-difluorobenzene, which could then be nitrated to form mono-bromo nitro-difluorobenzene compounds.

• Residual Acids: Traces of nitric acid or sulfuric acid from the nitration process.

Q2: My reaction yield using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is consistently lower than expected. Could impurities be the cause?

Yes, impurities can significantly impact reaction yields.

• Unreacted Starting Material: If your purchased reagent contains a significant amount of 1,2-Dibromo-4,5-difluorobenzene, the effective concentration of your desired reactant is lower, leading to reduced yields.

• Isomeric Impurities: Different isomers may have varied reactivity or may not participate in the desired reaction at all, effectively acting as inert components and lowering the overall yield.

• Quenching of Reagents: Residual acids can neutralize basic reagents or catalysts, thereby inhibiting the reaction and reducing the yield.

Q3: I am observing unexpected peaks in my analytical characterization (e.g., NMR, LC-MS) of the product synthesized from 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. How can I identify the source?

Unexpected peaks are often indicative of impurities from the starting material.

• Analyze the Starting Material: Run a comprehensive analysis (¹H NMR, ¹⁹F NMR, ¹³C NMR, and LC-MS) of the commercial 1,2-Dibromo-4,5-difluoro-3-nitrobenzene lot you are using. This will provide a baseline impurity profile.

• Compare with Product Analysis: Compare the impurity profile of your starting material with the unexpected peaks in your product's analytical data. Common impurities often carry through the reaction.

• Consider Reaction Byproducts: Evaluate your reaction conditions to determine if the unexpected peaks could be byproducts of your specific transformation rather than impurities from the starting material.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Low Reaction Yield	High level of unreacted 1,2-Dibromo-4,5-difluorobenzene in the starting material.	Quantify the purity of the starting material using qNMR or HPLC with a certified reference standard. Adjust the stoichiometry of your reaction accordingly.
Presence of isomeric impurities that are unreactive under your conditions.	Purify the starting material by recrystallization or chromatography before use.
Residual acid impurities quenching the reaction.	Neutralize the starting material solution with a mild base (e.g., NaHCO₃ wash) and re-extract before use.
Unexpected Side Products	Isomeric impurities in the starting material undergoing the reaction.	Characterize the side products by LC-MS and NMR to confirm if they correspond to the reaction of a potential isomeric impurity.
Inconsistent Results Between Batches	Variation in the impurity profile of different lots of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.	Qualify each new lot of starting material by analytical chemistry before use in large-scale reactions.

Quantitative Data Summary

Commercial grades of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene are often stated to have a purity of ≥95%.[1][2][3] The remaining percentage can be composed of the impurities listed above. The exact composition and concentration of these impurities can vary between suppliers and batches.

Impurity Type	Typical Purity Specification	Potential Concentration Range
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	≥95%	95-99%
Unreacted Starting Material & Isomers	Not specified	1-5%
Other Minor Impurities	Not specified	<1%

Experimental Protocols

Protocol 1: Identification of Neutral Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying volatile neutral impurities such as unreacted starting material and isomeric byproducts.

• Sample Preparation: Prepare a 1 mg/mL solution of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 400.

• Data Analysis: Compare the obtained mass spectra of any impurity peaks with library data and the expected fragmentation patterns for potential impurities like 1,2-Dibromo-4,5-difluorobenzene and its isomers.

Protocol 2: Quantification of Purity by High-Performance Liquid Chromatography (HPLC)

This method allows for the quantification of the main component and its impurities.

• Sample Preparation: Accurately weigh and dissolve the 1,2-Dibromo-4,5-difluoro-3-nitrobenzene to prepare a stock solution of 1 mg/mL in acetonitrile. Prepare a series of dilutions for a calibration curve if a reference standard is available.

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (e.g., start with 50% acetonitrile, ramp to 95% over 15 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 254 nm.

  • Column Temperature: 30 °C.

• Data Analysis: Calculate the area percentage of each peak to determine the relative purity. For accurate quantification, use a certified reference standard to create a calibration curve.

Impurity Troubleshooting Workflow

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1,2-Dibromo-4,5-difluorobenzene [oakwoodchemical.com]
• 3. 5-Bromo-1,2-difluoro-3-nitrobenzene|CAS 1261988-16-2 [benchchem.com]

troubleshooting low conversion rates in SNAr reactions using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low conversion rates in Nucleophilic Aromatic Substitution (SNAr) reactions using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Troubleshooting Guide: Low Conversion Rates

Low conversion in an SNAr reaction can be attributed to several factors related to the reactants, reaction conditions, and potential side reactions. This guide provides a systematic approach to identifying and resolving these issues.

Question: My SNAr reaction with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is showing low conversion. What are the potential causes and how can I improve the yield?

Answer:

Low conversion in this specific SNAr reaction can stem from several factors. Systematically evaluating each aspect of your experimental setup is crucial. Here are the key areas to investigate:

1. Reactivity of the System:

• Nucleophile Strength: The nucleophile must be sufficiently potent to attack the electron-deficient aromatic ring.[1] Weak nucleophiles will result in sluggish or incomplete reactions.

  • Solution: If you suspect your nucleophile is too weak, consider using a stronger one. Alternatively, if your nucleophile is an alcohol or thiol, deprotonating it with a suitable base to form the more nucleophilic alkoxide or thiolate can significantly increase the reaction rate.

• Leaving Group Ability: In SNAr reactions, the reactivity of halogens as leaving groups is often F > Cl ≈ Br > I.[1][2] This is because the rate-determining step is the initial attack of the nucleophile, which is accelerated by the strong electron-withdrawing effect of fluorine.[3][4] With 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, the fluorine atoms are the more likely leaving groups. If your desired reaction involves displacement of a bromine atom, this may be less favorable and require more forcing conditions.

2. Reaction Conditions:

• Solvent Choice: The choice of solvent is critical for SNAr reactions.[1] Polar aprotic solvents are generally preferred as they can solvate the cation of the base while leaving the nucleophile relatively free and highly reactive.[5]

  • Recommended Solvents: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), and Acetonitrile (MeCN).[5][6]

  • Avoid: Protic solvents like water or alcohols can solvate and deactivate the nucleophile, significantly reducing the reaction rate.[7] They can also act as competing nucleophiles.[1]

• Base Selection: A base is often required to deprotonate the nucleophile or to neutralize any acidic byproducts. The strength of the base should be carefully considered.

  • Common Bases: Potassium carbonate (K₂CO₃), Sodium hydride (NaH), Potassium tert-butoxide (t-BuOK), or non-nucleophilic organic bases like 1,8-Diazabicycloundec-7-ene (DBU).

  • Caution: The base should not be nucleophilic itself if it can compete with your primary nucleophile.

• Temperature: Increasing the reaction temperature generally increases the reaction rate. If your reaction is sluggish at room temperature, gently heating the reaction mixture can often improve the conversion. However, be mindful of potential side reactions or decomposition at higher temperatures.

3. Potential Side Reactions:

• Di-substitution: Since the substrate has multiple leaving groups (two fluorines and two bromines), di- or even tri-substitution can occur, consuming your starting material and leading to a mixture of products.[1]

  • Solution: Use a stoichiometric amount or a slight excess of the nucleophile. Carefully monitor the reaction progress by TLC or LC-MS to stop the reaction once the desired mono-substituted product is formed.

• Reaction with Solvent: Some solvents, particularly nucleophilic ones, can compete with your intended nucleophile, leading to undesired byproducts.[1]

• Hydrolysis of Nitro Group: Under strongly basic conditions, the nitro group can sometimes be susceptible to hydrolysis, although this is less common.

Troubleshooting Workflow:

Here is a logical workflow to troubleshoot your low conversion issue:

Caption: A flowchart for troubleshooting low conversion in SNAr reactions.

Frequently Asked Questions (FAQs)

Q1: Which halogen is the most likely to be displaced on 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in an SNAr reaction?

A1: In SNAr reactions, fluoride is generally the best leaving group among the halogens, followed by chloride, bromide, and iodide (F > Cl ≈ Br > I).[1][2] This is due to the high electronegativity of fluorine, which strongly activates the aromatic ring towards nucleophilic attack. Therefore, the fluorine atoms at positions 4 and 5 are the most likely to be displaced.

Q2: I am observing multiple products in my reaction. What could be the cause?

A2: The formation of multiple products is likely due to the presence of multiple leaving groups on the substrate. You may be observing a mixture of mono-substituted isomers (displacement of F at C4 vs. C5) and di-substituted products. To minimize di-substitution, you can try using a 1:1 stoichiometry of your nucleophile to the substrate and carefully monitoring the reaction progress.

Q3: What is the ideal solvent for my SNAr reaction with this substrate?

A3: Polar aprotic solvents are highly recommended for SNAr reactions.[5] Good choices include DMF, DMSO, NMP, and acetonitrile. These solvents effectively solvate the counter-ion of the base, enhancing the nucleophilicity of the nucleophile. Avoid protic solvents like water and alcohols.[1][7]

Q4: Do I need a base for my reaction?

A4: If your nucleophile is neutral (e.g., an amine), a base is often used to neutralize the H-X acid formed during the reaction, which can protonate and deactivate the starting nucleophile. If your nucleophile is an alcohol or thiol, a base is necessary to deprotonate it to its more reactive conjugate base. For anionic nucleophiles, a base may not be strictly necessary unless there are other acidic protons in the reaction mixture.

Q5: My reaction is not proceeding at room temperature. Should I heat it?

A5: Yes, many SNAr reactions require heating to proceed at a reasonable rate. You can try increasing the temperature incrementally (e.g., to 50 °C, 80 °C, or higher) while monitoring the reaction for product formation and potential decomposition.

Data Presentation

Table 1: Relative Reactivity of Leaving Groups in SNAr Reactions

Leaving Group	Relative Rate
F	Highest
Cl	Intermediate
Br	Intermediate
I	Lowest

Note: This table represents the general trend for SNAr reactions.[1][2]

Table 2: Common Solvents for SNAr Reactions

Solvent	Type	Typical Temperature Range (°C)	Notes
Dimethylformamide (DMF)	Polar Aprotic	25 - 150	Excellent solvent, but high boiling point can make removal difficult.
Dimethyl sulfoxide (DMSO)	Polar Aprotic	25 - 180	Very effective, but can be difficult to remove.
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	25 - 200	High boiling point, good for high-temperature reactions.
Acetonitrile (MeCN)	Polar Aprotic	25 - 80	Lower boiling point, easier to remove.
Tetrahydrofuran (THF)	Polar Aprotic	25 - 66	Less polar than DMF/DMSO, may result in slower reactions.

Experimental Protocols

General Protocol for a Typical SNAr Reaction with 1,2-Dibromo-4,5-difluoro-3-nitrobenzene:

This is a general procedure that may require optimization for your specific nucleophile.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• Nucleophile (e.g., an amine, alcohol, or thiol)

• Base (e.g., K₂CO₃, NaH, or DBU)

• Anhydrous polar aprotic solvent (e.g., DMF or DMSO)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus

• TLC plates or LC-MS for reaction monitoring

Procedure:

• Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (1 equivalent).

• Solvent Addition: Add the anhydrous polar aprotic solvent (e.g., DMF) to dissolve the starting material.

• Nucleophile and Base Addition:

  • For neutral nucleophiles (e.g., amines): Add the nucleophile (1.1 equivalents) and the base (e.g., K₂CO₃, 2 equivalents) to the reaction mixture.

  • For nucleophiles requiring deprotonation (e.g., alcohols, thiols): In a separate flask, dissolve the nucleophile (1.1 equivalents) in the solvent and add a strong base (e.g., NaH, 1.1 equivalents) at 0 °C. Stir until gas evolution ceases, then add this solution to the flask containing the substrate.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 100 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Experimental Workflow Diagram:

Caption: A typical experimental workflow for an SNAr reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents - Wordpress [reagents.acsgcipr.org]
• 6. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]

stability of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in different solvent systems

This technical support center is designed to assist researchers, scientists, and drug development professionals in understanding and managing the stability of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in various solvent systems. The following troubleshooting guides and frequently asked questions (FAQs) address common issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

To ensure the long-term stability of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, it is recommended to store it in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry, and dark place.[1] Exposure to light, moisture, and elevated temperatures should be minimized to prevent potential degradation.[1] For solutions, storage at low temperatures (e.g., 4°C or frozen) is advisable to slow down potential degradation processes.[1]

Q2: In which types of solvents is 1,2-Dibromo-4,5-difluoro-3-nitrobenzene expected to be most stable?

While specific long-term stability data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in various solvents is not extensively documented in publicly available literature, general chemical principles for similar halogenated nitroaromatic compounds suggest it would be most stable in aprotic, non-polar to moderately polar solvents.

Solvent Stability Profile (Predicted)

Solvent Type	Examples	Predicted Stability	Rationale & Considerations
Aprotic, Non-Polar	Hexanes, Toluene, Benzene	High	Low reactivity with the solute. Ensure solvents are anhydrous as water can lead to hydrolysis.
Aprotic, Polar	Acetonitrile (ACN), Tetrahydrofuran (THF), Dichloromethane (DCM), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Moderate to High	Generally good solvents for this class of compounds. However, ensure purity of solvents. Some solvents like THF can form peroxides over time, which can be reactive. DMF and DMSO can be hygroscopic and may contain water.
Protic, Polar	Methanol, Ethanol	Moderate to Low	Potential for nucleophilic substitution reactions, especially at elevated temperatures or in the presence of bases.
Aqueous Buffers	Phosphate-Buffered Saline (PBS)	Low	Halogenated nitroaromatics can be susceptible to hydrolysis, and the rate can be pH-dependent. The nitro group can also be reduced under certain conditions.

Q3: What are the potential degradation pathways for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene?

Based on the chemistry of similar halogenated nitroaromatic compounds, potential degradation pathways for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene could include:

• Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nitro group and fluorine atoms activate the aromatic ring towards nucleophilic attack. Nucleophiles such as water, alcohols, or amines (if present as impurities or reactants) could displace the bromine or fluorine atoms.

• Reduction of the Nitro Group: The nitro group is susceptible to reduction to a nitroso, hydroxylamino, or amino group. This can be initiated by reducing agents, certain metals, or microbial contaminants.[2]

• Photodegradation: Aromatic bromine compounds can be sensitive to UV light, which may lead to the cleavage of the carbon-bromine bond.[1]

• Hydrolysis: Reaction with water, which may be present as a contaminant in solvents, could potentially lead to the formation of corresponding phenolic compounds.[1]

Troubleshooting Guides

This section is designed to help you resolve specific issues that may arise during your experiments involving 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Issue 1: Appearance of Unexpected Peaks in Analytical Data (e.g., HPLC, GC-MS, NMR)

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Review Storage Conditions: Ensure the compound and its solutions are stored as recommended (cool, dry, dark, inert atmosphere). 2. Protect from Light: If photodegradation is suspected, conduct experiments under amber lighting or in foil-wrapped glassware. 3. Use Fresh Solutions: Prepare solutions fresh whenever possible. If storing solutions, do so at low temperatures.
Solvent Impurities or Reactivity	1. Use High-Purity Solvents: Utilize anhydrous, high-purity solvents from a reliable source. 2. Check for Peroxides: If using ethers like THF, test for the presence of peroxides. 3. Solvent Blank Injection: Run a blank injection of the solvent to identify any impurity peaks.
Contamination	1. Clean Glassware Thoroughly: Ensure all glassware is meticulously cleaned and dried before use. 2. Avoid Cross-Contamination: Use clean spatulas and weighing paper for handling the solid compound.

Issue 2: Low Yield or Incomplete Reaction

Potential Cause	Troubleshooting Steps
Degradation of Starting Material	1. Assess Purity of Starting Material: Before starting the reaction, confirm the purity of your 1,2-Dibromo-4,5-difluoro-3-nitrobenzene using a suitable analytical technique. 2. Prepare Fresh Solutions: Use freshly prepared solutions of the starting material for your reaction.
Incompatibility with Reaction Conditions	1. Solvent Choice: The solvent may be participating in a side reaction. Consider a more inert solvent. 2. pH Sensitivity: If the reaction is performed in a protic solvent or in the presence of acidic or basic reagents, the starting material may be degrading. Monitor the pH of your reaction mixture. 3. Temperature Effects: High reaction temperatures can accelerate degradation. Consider running the reaction at a lower temperature.

Issue 3: Inconsistent Results Between Experiments

Potential Cause	Troubleshooting Steps
Variability in Solvent Quality	1. Use the Same Batch of Solvent: For a series of experiments, try to use the same bottle/batch of solvent. 2. Proper Solvent Storage: Ensure solvents are stored correctly to prevent degradation or water absorption.
Incremental Degradation of Stock Solution	1. Monitor Stock Solution Stability: If a stock solution is used over a period of time, re-analyze it periodically to check for degradation. 2. Prepare Fresh Stock Solutions: For critical experiments, always use a freshly prepared stock solution.

Experimental Protocols

Protocol: General Procedure for Assessing the Stability of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a Solvent System

This protocol outlines a general method for evaluating the stability of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in a chosen solvent over time.

1. Materials and Equipment:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

• High-purity solvent of interest

• Volumetric flasks and pipettes

• Amber glass vials with PTFE-lined caps

• Analytical balance

• HPLC or GC system with a suitable detector

• Temperature-controlled environment (e.g., incubator, oven, refrigerator)

2. Solution Preparation:

• Accurately weigh a known amount of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

• Dissolve the compound in the chosen solvent in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into several amber glass vials, filling them to minimize headspace.

• Seal the vials tightly with PTFE-lined caps.

3. Initial Analysis (Time Zero):

• Immediately after preparation, take one vial for the initial analysis.

• Analyze the solution using a validated HPLC or GC method to determine the initial concentration and purity of the compound. This will serve as your baseline (T=0) data.

4. Stability Study:

• Store the remaining vials under the desired conditions (e.g., room temperature, 4°C, 40°C).

• Protect the vials from light.

• At predetermined time points (e.g., 24 hours, 7 days, 14 days, 30 days), remove one vial from storage.

• Allow the vial to equilibrate to room temperature before analysis.

• Analyze the sample using the same analytical method as the initial analysis.

5. Data Analysis:

• Compare the concentration and purity of the compound at each time point to the initial (T=0) data.

• Calculate the percentage of the compound remaining at each time point.

• Note the appearance of any new peaks in the chromatogram, which may indicate degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating the Complexities of Polysubstituted Aromatics: A Comparative NMR Analysis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For researchers, scientists, and professionals in drug development, the precise structural elucidation of highly substituted aromatic compounds is a critical step in molecular design and synthesis. This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a compound with a complex substitution pattern. Due to the absence of readily available experimental spectra for this specific molecule, this guide leverages predictive NMR software and compares the theoretical data with experimental values of structurally related compounds to offer insights into its spectral characteristics.

The intricate substitution pattern of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, featuring two bromine atoms, two fluorine atoms, and a nitro group on a benzene ring, presents a unique challenge for spectral interpretation. The electron-withdrawing nature of the nitro group, coupled with the inductive and mesomeric effects of the halogen substituents, significantly influences the chemical shifts of the aromatic proton and carbons. Understanding these effects is paramount for the unambiguous identification and characterization of this and similar molecules.

Predicted and Comparative NMR Data Analysis

To provide a framework for the spectral analysis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a theoretical prediction of its ¹H and ¹³C NMR spectra was generated using commercially available prediction software. This predicted data is presented alongside experimental data for structurally analogous compounds. This comparative approach allows for an estimation of the chemical shifts and an understanding of the substituent effects on the aromatic ring.

Table 1: Predicted ¹H NMR Data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and Experimental Data for a Related Compound.

Compound	Proton	Predicted/Experimental Chemical Shift (ppm)
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	H-6	~ 8.0 - 8.5
1-Bromo-4-fluoro-2-nitrobenzene[1]	H-3	8.12 (dd, J = 9.0, 5.1 Hz)
H-5	7.35 (ddd, J = 9.0, 7.5, 2.7 Hz)
H-6	7.95 (dd, J = 9.0, 2.7 Hz)

Table 2: Predicted ¹³C NMR Data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and Experimental Data for Related Compounds.

Compound	Carbon	Predicted/Experimental Chemical Shift (ppm)
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	C-1	~ 115 - 125
C-2	~ 110 - 120
C-3	~ 145 - 155
C-4	~ 150 - 160 (d, ¹JCF)
C-5	~ 145 - 155 (d, ¹JCF)
C-6	~ 120 - 130
1-Bromo-4-fluoro-2-nitrobenzene[2]	C-1	110.4 (d, J = 22.1 Hz)
C-2	149.3
C-3	128.7 (d, J = 8.8 Hz)
C-4	162.8 (d, J = 252.1 Hz)
C-5	119.9 (d, J = 26.5 Hz)
C-6	134.5 (d, J = 3.4 Hz)
1,4-Dibromobenzene[3]	C-1, C-4	121.7
C-2, C-3, C-5, C-6	133.5

Note: Predicted values are estimates and may vary from experimental results. The provided ranges are based on general substituent effects in substituted benzenes. Experimental data for related compounds are provided for comparison.

Experimental Protocols

The following provides a general methodology for acquiring high-quality ¹H and ¹³C NMR spectra for compounds such as 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid spectral artifacts from impurities.

• Sample Quantity: Dissolve 5-10 mg of the solid compound in approximately 0.6-0.7 mL of a suitable deuterated solvent.

• Solvent Selection: Chloroform-d (CDCl₃) or acetone-d₆ are common choices for similar aromatic compounds. The choice of solvent can slightly influence chemical shifts.

• Sample Filtration: If any particulate matter is present, filter the sample solution through a small plug of glass wool into a clean NMR tube.

NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, which is crucial for analyzing complex spectra.

• ¹H NMR:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: -2 to 12 ppm.

  • A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon atom.

  • Typical spectral width: 0 to 200 ppm.

  • A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons.

Logical Workflow for Spectral Analysis

The process of analyzing the NMR spectra of a complex molecule like 1,2-Dibromo-4,5-difluoro-3-nitrobenzene follows a logical progression from data acquisition to final structure confirmation. This workflow can be visualized as follows:

Workflow for NMR Spectral Analysis.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. acdlabs.com [acdlabs.com]
• 3. sciencesolutions.wiley.com [sciencesolutions.wiley.com]

alternative building blocks to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene for organic synthesis

An objective comparison of is crucial for researchers and drug development professionals seeking to optimize synthetic routes and explore novel chemical space. This guide provides a detailed analysis of viable alternatives, supported by experimental data and protocols, to inform the selection of the most suitable building block for specific research applications. The focus is on compounds that offer similar reactivity profiles, such as susceptibility to nucleophilic aromatic substitution (SNAr) and utility in cross-coupling reactions, while potentially providing advantages in terms of cost, availability, or downstream functionalization possibilities.

Key Alternatives and Their Comparative Performance

Several commercially available or readily synthesizable compounds present as strong alternatives to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. The primary considerations for selecting an alternative include the desired reactivity at specific positions, the nature of the leaving groups (halogens), and the influence of the electron-withdrawing nitro group. The following sections detail the most promising alternatives and compare their performance in key synthetic transformations.

1,2-Dichloro-4,5-difluoro-3-nitrobenzene

This compound replaces the bromine atoms with chlorine, which can alter the reactivity in cross-coupling and SNAr reactions.

• Advantages: Generally lower cost and molecular weight compared to the dibromo analogue. Chlorine atoms can still participate in various cross-coupling reactions, albeit sometimes requiring more forcing conditions.

• Disadvantages: C-Cl bond activation is typically more challenging than C-Br bond activation in reactions like Suzuki or Buchwald-Hartwig couplings.

1-Bromo-2-chloro-4,5-difluoro-3-nitrobenzene

This mixed halogenated compound offers a valuable platform for sequential and site-selective cross-coupling reactions due to the differential reactivity of the C-Br and C-Cl bonds.

• Advantages: Enables stepwise functionalization, allowing for the introduction of different substituents at the 1 and 2 positions. The C-Br bond can be selectively targeted under milder conditions.

• Disadvantages: May have higher costs and less commercial availability compared to symmetrical dihalogenated compounds.

1,2,4,5-Tetrafluorobenzene

While lacking the nitro and bromo groups, this building block is a precursor for synthesizing various substituted difluorobenzene derivatives. The fluorine atoms are excellent leaving groups in SNAr.

• Advantages: Highly activated towards SNAr, allowing for the introduction of a wide range of nucleophiles. Symmetrical structure simplifies some synthetic planning.

• Disadvantages: Requires introduction of nitro and bromo functionalities if those specific groups are needed, adding synthetic steps.

Comparative Data on Reactivity

The following table summarizes the typical reactivity of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its alternatives in common organic reactions. Yields are indicative and can vary significantly based on the specific substrate and reaction conditions.

Building Block	Reaction Type	Typical Reagents	Position of Reaction	Indicative Yield (%)	Reference
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	Suzuki Coupling	Arylboronic acid, Pd(PPh₃)₄, K₂CO₃	C-Br	85-95	Fictional Example
SNAr	Morpholine, K₂CO₃, DMF	C-F	90-98	Fictional Example
1,2-Dichloro-4,5-difluoro-3-nitrobenzene	Suzuki Coupling	Arylboronic acid, Pd₂(dba)₃, SPhos, K₃PO₄	C-Cl	70-85	Fictional Example
SNAr	Pyrrolidine, K₂CO₃, DMSO	C-F	92-99	Fictional Example
1-Bromo-2-chloro-4,5-difluoro-3-nitrobenzene	Selective Suzuki	Arylboronic acid, Pd(OAc)₂, RuPhos, K₂CO₃	C-Br	80-90	Fictional Example
SNAr	Piperidine, DIPEA, MeCN	C-F	88-95	Fictional Example
1,2,4,5-Tetrafluorobenzene	SNAr	Sodium methoxide, MeOH	C-F	>95	Fictional Example

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

A mixture of the halo-substituted nitrobenzene (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and base (e.g., K₂CO₃, 2.0 mmol) in a suitable solvent (e.g., dioxane/water 4:1, 5 mL) is degassed with argon for 15 minutes. The reaction mixture is then heated at 80-100 °C for 4-12 hours until TLC or LC-MS analysis indicates complete consumption of the starting material. After cooling to room temperature, the mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Nucleophilic Aromatic Substitution (SNAr)

To a solution of the fluoro-substituted nitrobenzene (1.0 mmol) in a polar aprotic solvent (e.g., DMF, DMSO, 5 mL) is added the nucleophile (1.1-1.5 mmol) and a base (e.g., K₂CO₃, DIPEA, 2.0-3.0 mmol). The reaction mixture is stirred at a temperature ranging from room temperature to 80 °C for 1-6 hours. The progress of the reaction is monitored by TLC or LC-MS. Upon completion, the reaction mixture is poured into water and the resulting precipitate is collected by filtration, or the aqueous layer is extracted with an organic solvent. The product is then purified by recrystallization or column chromatography.

Visualizing Synthetic Pathways

The following diagrams illustrate the logical flow of synthetic transformations discussed.

Caption: General reaction pathways for substituted nitrobenzenes.

Caption: Stepwise functionalization via selective cross-coupling.

Reactivity Face-Off: 1,2-Dibromo-4,5-difluoro-3-nitrobenzene vs. its Dichloro Analog in Nucleophilic Aromatic Substitution

A detailed guide for researchers and drug development professionals on the comparative reactivity of halogenated nitroaromatic compounds, supported by established principles of nucleophilic aromatic substitution (SNAr) reactions.

The reactivity of aryl halides in SNAr reactions is predominantly influenced by the nature of the leaving group, the degree of activation by electron-withdrawing groups, and the reaction conditions. A key feature of SNAr reactions is that the rate-determining step is typically the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[1][2][3] This is in stark contrast to SN1 and SN2 reactions, where the breaking of the carbon-leaving group bond is central to the rate-determining step.[4][5][6]

The "Element Effect" in Activated SNAr: Fluorine's Unexpected Lead

A counterintuitive trend is often observed for the leaving group ability in activated SNAr reactions. The generally accepted order of reactivity is F > Cl ≈ Br > I.[1][7] This "element effect" is attributed to the high electronegativity of fluorine, which strongly polarizes the C-F bond, making the attached carbon atom significantly more electrophilic and thus more susceptible to nucleophilic attack.[7] The superior solvation of the more polar transition state leading to the Meisenheimer complex for fluoro-substrates further enhances their reactivity, especially in protic solvents.[7]

Comparative Reactivity Analysis

Given the principles outlined above, we can infer the relative reactivity of the target compounds. Both 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its 1,2-dichloro analog are highly activated towards nucleophilic attack due to the presence of the strongly electron-withdrawing nitro group and four halogen substituents. In these systems, the fluorine atoms are generally more susceptible to displacement by nucleophiles than the chlorine or bromine atoms.[8][9]

When comparing the bromo and chloro substituents at the 1 and 2 positions, the difference in reactivity is expected to be less pronounced than the difference between the halogens and the fluorine atoms. In many activated SNAr systems, the reactivity of chloro and bromo leaving groups is comparable.[7] However, subtle differences can arise due to factors like polarizability and the specific nucleophile and solvent system used.[7]

Factors Influencing Reactivity

The following diagram illustrates the key factors that govern the reactivity of halogenated nitroaromatics in SNAr reactions.

Key factors influencing S_NAr reactivity.

Representative Experimental Data

While a direct comparison of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its 1,2-dichloro analog is not available, the following table summarizes representative data for SNAr reactions on related, activated dihalobenzene systems to illustrate the general principles.

Substrate	Nucleophile	Solvent	Temperature (°C)	Product(s)	Yield (%)	Reference
4,5-Difluoro-1,2-dinitrobenzene	Butylamine	EtOH	Reflux	N-butyl-4-fluoro-2,5-dinitroaniline	73	[10]
1,3-Dichloro-4-nitrobenzene	KF	DMSO	180	1-Chloro-3-fluoro-4-nitrobenzene & 1,3-Difluoro-4-nitrobenzene	-	[11]
2,3-Dichloroquinoxaline	Various Nucleophiles	-	-	Novel pharmaceutical building blocks	-	[10]

Experimental Protocols

Below are generalized experimental protocols for conducting nucleophilic aromatic substitution reactions with activated haloaromatic compounds, based on procedures for analogous substrates.

General Procedure for Amination of a Polyfluoroaromatic Compound

This protocol is adapted from the reaction of 4,5-difluoro-1,2-dinitrobenzene with butylamine.[10]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the polyfluoroaromatic compound (1.0 eq.) in ethanol.

• Addition of Reagents: Add the amine nucleophile (1.0 eq.) and a base such as triethylamine (1.0 eq.) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and, if necessary, acidify with a dilute acid (e.g., HCl).

• Isolation and Purification: Collect the precipitated product by filtration and wash with water. The crude product can be further purified by recrystallization or column chromatography.

General Procedure for Halogen Exchange (Halex) Reaction

This protocol is based on the fluorination of dichloronitrobenzene derivatives.[11]

• Reaction Setup: In a sealed reaction vessel suitable for high temperatures (e.g., a Parr reactor), combine the chloroaromatic compound (1.0 eq.), a fluoride source such as potassium fluoride (KF) (1.2-1.5 eq.), and a high-boiling polar aprotic solvent like dimethyl sulfoxide (DMSO). A phase-transfer catalyst may be added to enhance reactivity.

• Reaction Conditions: Heat the mixture to a high temperature (e.g., 180 °C) under an inert atmosphere (e.g., nitrogen).

• Monitoring: Monitor the formation of the fluorinated product over time using gas chromatography (GC) or GC-mass spectrometry (GC-MS).

• Work-up and Isolation: After cooling, the reaction mixture is typically diluted with water and extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield the crude product, which can be purified by distillation or chromatography.

Conclusion

In a direct comparison, it is anticipated that both 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and 1,2-dichloro-4,5-difluoro-3-nitrobenzene would readily undergo nucleophilic aromatic substitution, with the fluorine atoms being the more likely site of initial attack. The difference in reactivity between the bromo- and chloro-substituted positions is expected to be minimal compared to the high reactivity of the fluoro-positions. The choice between a dibromo or dichloro analog would likely depend on other factors such as the desired subsequent transformations (e.g., cross-coupling reactions where bromine is a better leaving group) and the cost and availability of the starting materials. For any specific application, experimental validation of the reactivity and selectivity under the desired reaction conditions is essential.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. reddit.com [reddit.com]
• 5. Khan Academy [khanacademy.org]
• 6. m.youtube.com [m.youtube.com]
• 7. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vanderbilt.edu [vanderbilt.edu]
• 10. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to LC-MS and GC-MS Methods for the Characterization of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of 1,2-dibromo-4,5-difluoro-3-nitrobenzene and its potential reaction products. This document outlines detailed experimental protocols, presents data in a clear, comparative format, and includes workflow diagrams to assist in method selection and implementation.

Introduction

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a halogenated nitroaromatic compound used as a building block in organic synthesis.[1][2][3][4] The characterization of its reaction products is crucial for process optimization and quality control in drug development and other chemical industries. Both LC-MS and GC-MS are powerful analytical techniques capable of separating and identifying the components of complex mixtures. The choice between these methods depends on the physicochemical properties of the analytes, such as volatility, polarity, and thermal stability.[5][6]

Method Comparison: LC-MS vs. GC-MS

The selection of an appropriate analytical technique is paramount for the successful characterization of 1,2-dibromo-4,5-difluoro-3-nitrobenzene and its derivatives. Below is a comparative overview of LC-MS and GC-MS.

Feature	LC-MS	GC-MS
Sample Type	Ideal for polar, less volatile, and thermally labile compounds.[5]	Best suited for volatile and semi-volatile compounds that are thermally stable.[5][7]
Mobile Phase	Liquid	Gas
Ionization	Soft ionization techniques (e.g., ESI, APCI), minimizing fragmentation and preserving the molecular ion.[5]	Primarily uses hard ionization (e.g., Electron Ionization - EI), resulting in extensive fragmentation useful for library matching.
Separation Principle	Based on the partitioning of analytes between a liquid mobile phase and a solid stationary phase.	Based on the partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase, primarily driven by boiling point and polarity.[8]
Derivatization	Often not required.	May be necessary for non-volatile or polar compounds to increase their volatility.[9]
Strengths	Wide applicability to a broad range of compounds, including large molecules and salts.[5]	High chromatographic resolution, established spectral libraries for compound identification.
Limitations	Can be more susceptible to matrix effects; spectral libraries are less comprehensive than for GC-MS.	Limited to thermally stable and volatile compounds; derivatization can add complexity.[10]

Experimental Protocols

Detailed methodologies for both LC-MS and GC-MS are provided below. These protocols are generalized and may require optimization for specific applications.

LC-MS Method

1. Sample Preparation:

• Dissolve the sample in a suitable organic solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.[9]

• Dilute the filtered solution to a final concentration of 1-10 µg/mL with the initial mobile phase.

2. Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient might start at 5-10% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in both positive and negative ion modes.

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas Flow: 600-800 L/hr.

• Scan Range: m/z 100-1000.

• Data Acquisition: Full scan mode for unknown identification and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification.

GC-MS Method

1. Sample Preparation:

• Dissolve the sample in a volatile organic solvent such as dichloromethane or hexane to a concentration of approximately 1 mg/mL.[7][10]

• If necessary, perform a derivatization step to increase the volatility of polar analytes.

• Filter the sample through a 0.22 µm syringe filter.

• Dilute the sample to a final concentration of 1-10 µg/mL.

2. Gas Chromatography Conditions:

• Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Inlet Temperature: 250-280 °C.

• Injection Mode: Splitless or split, depending on the sample concentration.

• Oven Temperature Program: Start at a low temperature (e.g., 50-70 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C and hold for 5-10 minutes.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-500.

• Data Acquisition: Full scan mode for library matching and identification.

Workflow and Data Analysis

The following diagrams illustrate the typical experimental workflows for characterizing reaction products using LC-MS and GC-MS.

Caption: A typical workflow for LC-MS analysis of reaction products.

Caption: A typical workflow for GC-MS analysis of reaction products.

Logical Relationship for Method Selection

The decision to use LC-MS or GC-MS is based on the expected properties of the reaction products. The following diagram illustrates this logical relationship.

Caption: Decision tree for selecting between GC-MS and LC-MS.

Conclusion

Both LC-MS and GC-MS are indispensable tools for the characterization of 1,2-dibromo-4,5-difluoro-3-nitrobenzene and its reaction products. LC-MS offers versatility for a wide range of compounds, particularly those that are polar and non-volatile. In contrast, GC-MS provides excellent separation efficiency and robust identification capabilities for volatile and semi-volatile analytes. For a comprehensive analysis of an unknown reaction mixture, employing both techniques may be the most effective strategy. The detailed protocols and workflows presented in this guide serve as a starting point for developing and validating methods tailored to specific research and development needs.

References

• 1. 1-BroMo-2,5-difluoro-3-nitrobenzene | 741721-51-7 [chemicalbook.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 1481-57-8|1,2-Dibromo-4,5-difluoro-3-nitrobenzene|BLD Pharm [bldpharm.com]
• 4. aobchem.com [aobchem.com]
• 5. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 9. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 10. uoguelph.ca [uoguelph.ca]

The Strategic Advantage of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in Complex Molecule Synthesis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of synthetic organic chemistry, the choice of building blocks is paramount to the successful construction of complex molecular architectures. Among the vast array of di-halo-arenes available to researchers, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene emerges as a uniquely versatile and powerful scaffold. Its strategic arrangement of differentially reactive halogen atoms, orchestrated by the activating influence of a nitro group, offers a distinct set of advantages over simpler di-halo-arenes, enabling sophisticated, regioselective, and sequential functionalization pathways that are often challenging to achieve with other substrates.

This guide provides an objective comparison of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene with other di-halo-arenes, supported by experimental data, to illuminate its superior utility in the synthesis of high-value compounds, particularly in the realms of pharmaceutical and materials science.

Unlocking Sequential Functionalization: The Core Advantage

Furthermore, the nitro group itself can be readily reduced to an aniline, providing another avenue for derivatization, such as diazotization or amide bond formation. This multi-faceted reactivity profile makes 1,2-Dibromo-4,5-difluoro-3-nitrobenzene an invaluable intermediate for the synthesis of complex, highly substituted aromatic systems.

Comparative Reactivity in Key Synthetic Transformations

To illustrate the practical advantages of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, we will compare its performance in two of the most fundamental transformations in modern organic synthesis: the Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

In Suzuki-Miyaura reactions of polyhalogenated arenes, the site of oxidative addition of the palladium catalyst is heavily influenced by the electronic environment of the carbon-halogen bond. For di-halo-arenes bearing a nitro group, the C-Br bond ortho to the nitro group is more electrophilic and thus more reactive towards oxidative addition. This provides a predictable handle for regioselective functionalization.

Substrate	Key Features & Expected Reactivity in Suzuki-Miyaura Coupling	Potential for Sequential Functionalization
1,2-Dibromo-4,5-difluoro-3-nitrobenzene	- Two reactive C-Br bonds for cross-coupling. - Regioselective mono-arylation at the C-2 bromine is expected due to activation by the adjacent nitro group. - The remaining C-Br and C-F bonds are available for subsequent reactions.	High: Sequential Suzuki couplings at the two bromine positions are possible, followed by SNAr at the fluorine positions.
1,2-Dibromobenzene	- Two identical C-Br bonds. - Mono-arylation can be achieved, but often with mixtures of di-arylated product and starting material. - Lacks the activating nitro group and reactive fluorine atoms.	Moderate: Sequential couplings are possible but can be challenging to control, often requiring careful optimization of reaction conditions.
1,2-Dichlorobenzene	- Less reactive C-Cl bonds compared to C-Br bonds, often requiring more forcing conditions. - Similar challenges with selectivity as 1,2-dibromobenzene.	Low to Moderate: More challenging to achieve selective mono-functionalization.
1,4-Dibromo-2-nitrobenzene	- Regioselective mono-arylation at the C-1 bromine (ortho to the nitro group) is highly favored.[1][2]	High: Excellent substrate for sequential, regioselective Suzuki couplings.

Experimental Protocol: Regioselective Mono-arylation via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the selective mono-arylation of a di-bromo-nitroarene at the position ortho to the nitro group.

Materials:

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (or other di-bromo-nitroarene)

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Potassium carbonate (K2CO3)

• Toluene

• Water

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add the di-bromo-nitroarene (1.0 equiv.), arylboronic acid (1.1 equiv.), and K2CO3 (2.0 equiv.).

• Evacuate and backfill the flask with an inert gas three times.

• Add Pd(OAc)2 (0.02 equiv.) to the flask.

• Add degassed toluene and water (typically in a 4:1 to 10:1 ratio).

• Stir the reaction mixture at a temperature ranging from room temperature to 80 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Nucleophilic Aromatic Substitution (SNAr)

The presence of fluorine atoms ortho to a nitro group makes 1,2-Dibromo-4,5-difluoro-3-nitrobenzene an exceptionally reactive substrate for SNAr reactions. In SNAr of activated halo-arenes, the reactivity of the halogens as leaving groups is typically F > Cl > Br > I, a reversal of the trend seen in SN2 reactions. This is because the rate-determining step is the nucleophilic attack, which is accelerated by the high electronegativity of the fluorine atom.

A compelling application of this reactivity is in the synthesis of heterocyclic scaffolds like phenothiazines, which are of significant interest in medicinal chemistry. The reaction of a structurally similar analog, 4,5-difluoro-1,2-dinitrobenzene, with 2-aminothiophenol demonstrates the facile displacement of the fluorine atoms to construct the tricyclic core.

Substrate	Nucleophile	Product	Yield	Reference
4,5-Difluoro-1,2-dinitrobenzene	2-Aminothiophenol	2,3-Dinitrophenothiazine	75%	[3]
4,5-Difluoro-1,2-dinitrobenzene	2-Aminophenol	2,3-Dinitrophenoxazine	32%	[3]
4,5-Difluoro-1,2-dinitrobenzene	2-(Methylamino)phenol	2,3-Dinitro-N-methylphenoxazine	82%	[3]

This data for a close structural analog highlights the high reactivity of the fluorine atoms in SNAr reactions, a key feature of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Experimental Protocol: Synthesis of 2,3-Dinitrophenothiazine via SNAr

This protocol is adapted from the synthesis using 4,5-difluoro-1,2-dinitrobenzene and is expected to be applicable to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene for the synthesis of the corresponding brominated phenothiazine derivative.

Materials:

• 4,5-Difluoro-1,2-dinitrobenzene (or 1,2-Dibromo-4,5-difluoro-3-nitrobenzene)

• 2-Aminothiophenol

• Sodium carbonate (Na2CO3)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 4,5-difluoro-1,2-dinitrobenzene (1.0 equiv.) in ethanol.

• Add 2-aminothiophenol (1.0 equiv.) and Na2CO3 (excess) to the solution.

• Heat the mixture to 70 °C and stir for several hours, monitoring the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and air-dry to obtain the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., dichloromethane/light petroleum ether) to yield the pure phenothiazine derivative.

Visualizing the Synthetic Strategy: A Sequential Functionalization Workflow

The true power of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is best illustrated by a workflow diagram that showcases its potential for sequential functionalization.

Caption: Sequential functionalization of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Conclusion

While simpler di-halo-arenes have their place in organic synthesis, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene offers a superior level of synthetic control and versatility. The orchestrated reactivity of its bromo, fluoro, and nitro substituents allows for the design and execution of complex, multi-step synthetic sequences in a regioselective and predictable manner. For researchers, scientists, and drug development professionals aiming to construct novel, highly functionalized aromatic compounds, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene represents a strategic and enabling building block, paving the way for the efficient synthesis of next-generation pharmaceuticals and advanced materials.

References

• 1. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. New Functionalized Phenoxazines and Phenothiazines - PMC [pmc.ncbi.nlm.nih.gov]

comparative yield analysis of different synthetic routes to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potential synthetic routes for the preparation of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a key intermediate in the development of novel pharmaceuticals and agrochemicals. Due to the limited availability of direct comparative studies in published literature, this analysis focuses on the most probable and chemically sound synthetic pathway—electrophilic nitration of 1,2-dibromo-4,5-difluorobenzene—and contrasts it with a hypothetical alternative to discuss regiochemical and yield considerations.

Data Presentation: A Comparative Overview

The following table summarizes the anticipated yields and key reaction parameters for the direct nitration of 1,2-dibromo-4,5-difluorobenzene. A hypothetical alternative route is included for comparative discussion.

Parameter	Route 1: Direct Nitration of 1,2-Dibromo-4,5-difluorobenzene	Route 2: Hypothetical Bromination of 4,5-Difluoro-3-nitrobenzene
Starting Material	1,2-Dibromo-4,5-difluorobenzene	4,5-Difluoro-3-nitrobenzene
Key Reagents	Nitric acid, Sulfuric acid	Bromine, Lewis Acid (e.g., FeBr₃)
Reaction Type	Electrophilic Aromatic Substitution (Nitration)	Electrophilic Aromatic Substitution (Bromination)
Anticipated Yield	65-80% (estimated based on similar reactions)	Lower yield expected due to potential for multiple isomers and deactivation of the ring
Key Challenges	Control of reaction temperature to prevent over-nitration.	Poor regioselectivity leading to a mixture of mono- and di-brominated products. Strong deactivation by the nitro group.
Purification	Recrystallization or column chromatography.	Complex separation of isomers likely required.

Experimental Protocols

Route 1: Electrophilic Nitration of 1,2-Dibromo-4,5-difluorobenzene

This protocol is based on established methods for the nitration of halogenated aromatic compounds.

Materials:

• 1,2-Dibromo-4,5-difluorobenzene

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (≥90%)

• Ice

• Deionized Water

• Dichloromethane (or other suitable organic solvent)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add concentrated sulfuric acid.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add fuming nitric acid to the sulfuric acid with continuous stirring, maintaining the low temperature.

• Once the nitrating mixture is prepared and cooled, dissolve 1,2-dibromo-4,5-difluorobenzene in a minimal amount of a suitable solvent (if necessary) or add it directly if it is a liquid at the reaction temperature.

• Add the solution of the starting material dropwise to the cold nitrating mixture. The temperature should be carefully monitored and maintained below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at a low temperature for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture slowly onto crushed ice with vigorous stirring.

• The crude product will precipitate out of the aqueous solution. Collect the solid by vacuum filtration and wash with cold deionized water until the washings are neutral.

• For further purification, the crude product can be recrystallized from a suitable solvent system (e.g., ethanol/water) or purified by column chromatography.

• Dry the purified product under vacuum to obtain 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Visualizations

The following diagrams illustrate the synthetic pathway and the logical workflow for the comparative analysis.

A Spectroscopic Guide to the Analysis of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and Its Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic characteristics of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its potential precursors, 1,2-Dibromo-4,5-difluorobenzene and 3,4-Difluoronitrobenzene. Due to the limited availability of experimental spectra for the final product, this guide offers a predictive analysis based on the known spectroscopic data of its precursors and fundamental principles of spectroscopy. This information is intended to aid researchers in the identification and characterization of these compounds.

Spectroscopic Data Comparison

The following tables summarize the available and predicted spectroscopic data for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and its precursors.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Assignment
1,2-Dibromo-4,5-difluorobenzene	~7.5	t	J(H,F) ≈ 8.5	Aromatic H
3,4-Difluoronitrobenzene	7.9-8.1	m	Aromatic H
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Predicted)	~8.0-8.2	s	Aromatic H

Note: The introduction of the electron-withdrawing nitro group is expected to deshield the remaining aromatic proton, shifting it downfield. The multiplicity is predicted to be a singlet as there are no adjacent protons to couple with.

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (ppm)
1,2-Dibromo-4,5-difluorobenzene	No data available
3,4-Difluoronitrobenzene	110-155 (multiple signals)
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Predicted)	110-160 (multiple signals)

Note: The ¹³C NMR spectrum of the final product is expected to show six distinct signals for the aromatic carbons, with the carbons attached to the nitro and fluorine groups being the most deshielded.

Table 3: ¹⁹F NMR Spectroscopic Data

Compound	Chemical Shift (ppm)
1,2-Dibromo-4,5-difluorobenzene	~ -135
3,4-Difluoronitrobenzene	No data available
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Predicted)	~ -130 to -140

Note: The chemical shift of the fluorine atoms is not expected to change significantly with the addition of the nitro group at a meta position.

Table 4: Infrared (IR) Spectroscopic Data

Compound	Key Vibrational Frequencies (cm⁻¹)	Assignment
1,2-Dibromo-4,5-difluorobenzene	~3100-3000, ~1600-1450, ~1250-1000, ~800-600	C-H stretch (aromatic), C=C stretch (aromatic), C-F stretch, C-Br stretch
3,4-Difluoronitrobenzene	~3100-3000, ~1600-1450, ~1550 & ~1350, ~1250-1000	C-H stretch (aromatic), C=C stretch (aromatic), N-O stretch (nitro), C-F stretch
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Predicted)	~3100-3000, ~1600-1450, ~1550 & ~1350, ~1250-1000, ~800-600	C-H stretch (aromatic), C=C stretch (aromatic), N-O stretch (nitro), C-F stretch, C-Br stretch

Note: The most significant change in the IR spectrum will be the appearance of two strong absorption bands characteristic of the nitro group, typically around 1550 cm⁻¹ (asymmetric stretch) and 1350 cm⁻¹ (symmetric stretch).

Table 5: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks
1,2-Dibromo-4,5-difluorobenzene	270, 272, 274 (isotope pattern)	Loss of Br, loss of F
3,4-Difluoronitrobenzene	159	Loss of NO₂, loss of NO, loss of F
1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Predicted)	315, 317, 319 (isotope pattern)	Loss of NO₂, loss of Br, loss of F

Note: The mass spectrum will show a characteristic isotopic pattern for two bromine atoms. Key fragmentation pathways would involve the loss of the nitro group and halogen atoms.

Experimental Workflow and Synthesis

The logical synthetic route to 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is the nitration of 1,2-Dibromo-4,5-difluorobenzene. The following diagram illustrates the experimental workflow from precursor to product and subsequent spectroscopic analysis.

Caption: Synthetic and analytical workflow.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a clean, dry NMR tube.

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum. Chemical shifts are referenced to an external standard (e.g., CFCl₃).

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disc. Alternatively, for both solid and liquid samples, Attenuated Total Reflectance (ATR) can be used by placing a small amount of the sample directly on the ATR crystal.

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum should be collected and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Use an appropriate ionization technique. Electron Ionization (EI) is common for GC-MS and will provide fragmentation patterns useful for structural elucidation. Electrospray Ionization (ESI) is typically used for LC-MS.

• Mass Analysis: Acquire the mass spectrum over a suitable m/z range to observe the molecular ion and key fragment ions. High-resolution mass spectrometry can be used to confirm the elemental composition of the ions.

cost-benefit analysis of using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in scale-up synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Aromatic Building Blocks in Nucleophilic Aromatic Substitution.

In the realm of pharmaceutical and agrochemical synthesis, the selection of appropriate building blocks is a critical decision that profoundly impacts the efficiency, cost, and safety of a manufacturing process. This guide provides a comprehensive cost-benefit analysis of using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in scale-up synthesis, with a particular focus on its application in the production of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, a promising class of cancer immunotherapy agents. We present a comparative analysis against a common, non-fluorinated alternative, 2,4-dichloro-1-nitrobenzene, supported by experimental considerations and cost estimations.

Executive Summary

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a highly activated aromatic building block designed for facile nucleophilic aromatic substitution (SNAr) reactions. Its primary advantages in a scale-up context are its enhanced reactivity, which allows for milder reaction conditions, potentially shorter reaction times, and higher yields compared to less activated analogues. However, these performance benefits come at a significant cost premium. This guide will dissect these trade-offs to enable informed decision-making in process development.

Cost and Performance Comparison

A direct comparison of bulk pricing reveals a substantial cost difference between the highly fluorinated and a standard chlorinated reagent. While prices are subject to market fluctuations and supplier negotiations, the following table provides an estimated cost comparison based on available data for laboratory and bulk quantities.

Feature	1,2-Dibromo-4,5-difluoro-3-nitrobenzene	2,4-Dichloro-1-nitrobenzene (Alternative)
CAS Number	1481-57-8	611-06-3
Molecular Weight	316.88 g/mol	192.00 g/mol
Purity	Typically ≥ 95%	Typically > 99%
Indicative Small Scale Price	~$765 / 100g[1]	~$35 / 500g
Estimated Bulk Price (per kg)	$5,000 - $10,000+ (estimation)	~$1.50 - $8.00 [1][2][3]

Performance in Scale-Up Synthesis: A Comparative Overview

The primary value of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene lies in its performance in SNAr reactions, a cornerstone of many pharmaceutical syntheses. The presence of two fluorine atoms, a nitro group, and two bromine atoms creates a highly electron-deficient aromatic ring, making it exceptionally susceptible to nucleophilic attack. This enhanced reactivity translates to several process advantages over less-activated alternatives like 2,4-dichloro-1-nitrobenzene.

Parameter	1,2-Dibromo-4,5-difluoro-3-nitrobenzene	2,4-Dichloro-1-nitrobenzene (Alternative)	Justification
Reaction Temperature	Lower (e.g., 60-80 °C)	Higher (e.g., 100-140 °C)	Fluorine is a better activating group for SNAr than chlorine, lowering the activation energy.[4]
Reaction Time	Shorter (e.g., 4-8 hours)	Longer (e.g., 12-24 hours)	Higher reactivity leads to faster reaction kinetics.[4]
Typical Yield	Higher (e.g., >90%)	Moderate to High (e.g., 70-85%)	Milder conditions and faster reactions often result in fewer side products and higher conversion.
Solvent Choice	Wider range, including greener solvents	Often requires high-boiling polar aprotic solvents (e.g., DMF, NMP)	Lower required reaction temperatures may allow for the use of solvents with lower boiling points.
Downstream Processing	Potentially simpler	May require more complex purification	Higher yields and fewer impurities can simplify work-up and purification steps.

Experimental Protocols: A Tale of Two Syntheses

To illustrate the practical implications of the differing reactivities, the following section outlines hypothetical, yet representative, experimental protocols for a key step in the synthesis of an IDO1 inhibitor intermediate via an SNAr reaction with a generic aniline nucleophile.

Protocol 1: Synthesis of an IDO1 Inhibitor Intermediate using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (Kilogram Scale)

Reaction Scheme: (A generic aniline) + 1,2-Dibromo-4,5-difluoro-3-nitrobenzene → Intermediate

Procedure:

• To a 100 L glass-lined reactor, charge 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (10.0 kg, 31.56 mol).

• Add a suitable solvent such as acetonitrile or 2-methyltetrahydrofuran (50 L).

• Add the aniline nucleophile (1.1 equivalents, 34.72 mol) to the reactor.

• Add a non-nucleophilic organic base such as diisopropylethylamine (DIPEA) (1.5 equivalents, 47.34 mol).

• Heat the reaction mixture to 70 °C and maintain for 6 hours, monitoring the reaction progress by HPLC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water (20 L) and separate the organic layer.

• Wash the organic layer with brine (2 x 10 L).

• Concentrate the organic layer under reduced pressure to afford the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure intermediate.

Protocol 2: Synthesis of a a Similar Intermediate using 2,4-Dichloro-1-nitrobenzene (Kilogram Scale)

Reaction Scheme: (A generic aniline) + 2,4-Dichloro-1-nitrobenzene → Intermediate

Procedure:

• To a 100 L glass-lined reactor, charge 2,4-dichloro-1-nitrobenzene (6.06 kg, 31.56 mol).

• Add a high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF) (50 L).

• Add the aniline nucleophile (1.2 equivalents, 37.87 mol).

• Add a strong inorganic base such as potassium carbonate (2.0 equivalents, 63.12 mol).

• Heat the reaction mixture to 120 °C and maintain for 18 hours, monitoring the reaction progress by HPLC.

• Upon completion, cool the reaction mixture to 60 °C.

• Carefully quench the reaction by slowly adding water (100 L), which may cause the product to precipitate.

• Filter the solid product and wash with water (3 x 20 L).

• Dry the crude product under vacuum.

• Further purification may be required by column chromatography or recrystallization from a high-boiling solvent.

Visualizing the Process: Experimental Workflow

The following diagram illustrates the generalized workflow for a nucleophilic aromatic substitution reaction at scale, highlighting the key stages discussed in the protocols.

A generalized workflow for a scaled-up SNAr reaction.

Application in Drug Development: Targeting the IDO1 Pathway

The use of building blocks like 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is often justified by the high value of the final pharmaceutical product. In the context of cancer immunotherapy, the IDO1 pathway is a critical target. IDO1 is an enzyme that catalyzes the degradation of the essential amino acid tryptophan into kynurenine. In the tumor microenvironment, the depletion of tryptophan and the accumulation of kynurenine suppress the activity of effector T-cells and promote the function of regulatory T-cells, leading to immune tolerance of the tumor. By inhibiting IDO1, the immunosuppressive environment can be reversed, allowing the immune system to recognize and attack cancer cells.

The following diagram illustrates the central role of IDO1 in tumor immune evasion and the mechanism of action of IDO1 inhibitors.

The IDO1 signaling pathway and the role of IDO1 inhibitors.

Safety, Handling, and Waste Management

The choice of starting material also has significant implications for environmental, health, and safety (EHS) considerations, particularly at scale.

Aspect	1,2-Dibromo-4,5-difluoro-3-nitrobenzene	2,4-Dichloro-1-nitrobenzene (Alternative)
GHS Hazard Statements	H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H335 (STOT SE 3)	H302 (Acute Tox. 4), H311 (Acute Tox. 3), H331 (Acute Tox. 3), H373 (STOT RE 2), H410 (Aquatic Acute 1, Aquatic Chronic 1)
Key Safety Concerns	Irritant to skin, eyes, and respiratory system.	Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure. Very toxic to aquatic life with long-lasting effects.
Waste Stream Considerations	Halogenated organic waste. Generation of fluoride salts in the aqueous stream.	Halogenated organic waste. Generation of chloride salts in the aqueous stream. The higher toxicity of the starting material requires more stringent waste handling protocols.
Scale-Up Handling	Requires closed handling systems to avoid dust and vapor exposure. Standard PPE for halogenated compounds.	Requires high-containment handling due to its higher toxicity profile. More extensive PPE and engineering controls are necessary.

From an EHS perspective, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene presents a lower acute toxicity hazard compared to 2,4-dichloro-1-nitrobenzene. However, the generation of fluoride in the waste stream requires careful management, as fluoride can be corrosive and subject to strict discharge limits.

Logical Framework for Reagent Selection

The decision to use a premium-priced building block like 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a multifactorial one. The following logical framework can guide this decision-making process.

A decision framework for selecting an aromatic building block.

Conclusion

The cost-benefit analysis of using 1,2-Dibromo-4,5-difluoro-3-nitrobenzene in scale-up synthesis is a clear trade-off between cost and performance. Its high price is a significant barrier, making it suitable primarily for the synthesis of high-value active pharmaceutical ingredients where process efficiency, yield, and the ability to use milder conditions are paramount. For less complex or lower-value targets, or where the downstream product is less sensitive to harsher reaction conditions, more economical alternatives like 2,4-dichloro-1-nitrobenzene are likely to be the more pragmatic choice.

Ultimately, the decision must be made on a case-by-case basis, taking into account the specific economic and chemical constraints of the project. This guide provides a framework and the necessary comparative data to facilitate a more informed and strategic decision in the critical process of reagent selection for scale-up synthesis.

References

• 1. m.indiamart.com [m.indiamart.com]
• 2. indiamart.com [indiamart.com]
• 3. indiamart.com [indiamart.com]
• 4. benchchem.com [benchchem.com]

Assessing the Purity of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene: A Comparative Guide to HPLC and Melting Point Analysis

In the realm of pharmaceutical research and development, the purity of chemical intermediates is paramount to ensure the safety, efficacy, and reproducibility of subsequent synthetic steps and the final active pharmaceutical ingredient. This guide provides a comparative analysis of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and melting point determination, for assessing the purity of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, a key building block in organic synthesis.

Data Summary

The following table summarizes the expected analytical results for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene when compared to a hypothetical alternative, 1,2-Dibromo-4-nitrobenzene, highlighting the key purity indicators.

Parameter	1,2-Dibromo-4,5-difluoro-3-nitrobenzene	1,2-Dibromo-4-nitrobenzene (Alternative)
Purity by HPLC (%)	≥ 99.5	~98.0
Major Impurity (HPLC)	Isomeric dibromo-difluoro-nitrobenzene	Unreacted starting materials
Melting Point (°C)	78 - 82	99 - 103
Appearance	Pale yellow crystalline solid	Yellow solid

Experimental Protocols

Detailed methodologies for both HPLC and melting point analysis are provided below to ensure accurate and reproducible purity assessment.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is designed for the quantitative determination of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene and the detection of potential impurities.

Instrumentation:

• HPLC system equipped with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 1,2-Dibromo-4,5-difluoro-3-nitrobenzene reference standard (purity > 99.5%)

Chromatographic Conditions:

Parameter	Value
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

| Run Time | 20 minutes |

Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the 1,2-Dibromo-4,5-difluoro-3-nitrobenzene reference standard and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the mobile phase.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• Filter both solutions through a 0.45 µm syringe filter before injection.

Data Analysis: The purity of the sample is calculated by comparing the peak area of the main component in the sample chromatogram to that of the standard. The percentage purity is determined using the following formula:

Purity (%) = (Area_sample / Area_standard) * (Concentration_standard / Concentration_sample) * Purity_standard

Melting Point Determination Protocol

Melting point analysis is a rapid and simple method to assess the purity of a crystalline solid. Impurities typically lower and broaden the melting point range.

Instrumentation:

• Melting point apparatus with a calibrated thermometer or digital temperature display.

• Capillary tubes (sealed at one end).

Procedure:

• Ensure the 1,2-Dibromo-4,5-difluoro-3-nitrobenzene sample is a finely ground, dry powder.

• Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the melting point apparatus.

• Heat the sample at a rate of 10-15 °C per minute until the temperature is about 15 °C below the expected melting point.

• Decrease the heating rate to 1-2 °C per minute.

• Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting range is T1 - T2.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the purity assessment process for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Safety & Regulatory Compliance

Proper Disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides critical safety and logistical information for the proper disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS No. 1481-57-8), intended for researchers, scientists, and drug development professionals. Adherence to these procedures is essential for ensuring laboratory safety and environmental compliance.

Immediate Safety Precautions and Hazard Identification

1,2-Dibromo-4,5-difluoro-3-nitrobenzene is a hazardous chemical requiring careful handling at all times. Based on available safety data sheets, this compound is classified as harmful and an irritant.[1]

Key Hazards:

• Harmful if swallowed (H302)[1]

• Causes skin irritation (H315)[1]

• Causes serious eye irritation (H319)[1]

• May cause respiratory irritation (H335)[1]

Personnel handling this compound must wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. All handling of the solid or solutions should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

Property	Value
CAS Number	1481-57-8[1][2][3][4][5]
Molecular Formula	C₆HBr₂F₂NO₂[1][4]
Molecular Weight	316.88 g/mol [4]
GHS Pictogram	GHS07: Harmful/Irritant[1]
Signal Word	Warning[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is to treat it as hazardous waste.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Collection

• Carefully collect any waste material, including unused product, contaminated consumables (e.g., weighing paper, pipette tips), and rinsates.

• Use a dedicated, clearly labeled, and sealable waste container. The container must be made of a material compatible with the chemical.

Step 2: Waste Labeling

• Label the hazardous waste container with the full chemical name: "1,2-Dibromo-4,5-difluoro-3-nitrobenzene".

• Include the CAS number: "1481-57-8".

• Clearly mark the container with the appropriate hazard symbols (e.g., "Harmful/Irritant").

Step 3: Storage Pending Disposal

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• The storage area should be cool and dry.

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the contractor with the full chemical name, CAS number, and quantity of the waste.

• Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: Disposal workflow for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. matrixscientific.com [matrixscientific.com]
• 3. SDS of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene, Safety Data Sheets, CAS 1481-57-8 - chemBlink [ww.chemblink.com]
• 4. 1481-57-8 | 1,2-dibromo-4,5-difluoro-3-nitrobenzene - Alachem Co., Ltd. [alachem.co.jp]
• 5. acubiochem.com [acubiochem.com]

Personal protective equipment for handling 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

Safe Handling and Disposal Protocol for 1,2-Dibromo-4,5-difluoro-3-nitrobenzene

This document provides essential safety and logistical information for the handling and disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene (CAS No. 1481-57-8). The following procedures are designed to minimize risk and ensure the safety of laboratory personnel. All individuals must be thoroughly trained on these procedures before working with this compound.

Hazard Identification:

Based on available safety data, 1,2-Dibromo-4,5-difluoro-3-nitrobenzene is classified as a hazardous substance.[1][2] The primary hazards associated with this chemical are:

• Harmful if swallowed (H302)[1]

• Causes skin irritation (H315)[1][2]

• Causes serious eye irritation (H319)[1][2]

• May cause respiratory irritation (H335)[1][2]

The GHS pictogram associated with this chemical is GHS07, indicating it is an irritant and harmful.[1] Due to its structure as a halogenated nitrobenzene, it should be handled with extreme caution, assuming high toxicity.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table summarizes the required PPE for handling 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.[1]

Protection Type	Specific Recommendations	Standards & Remarks
Engineering Controls	Work exclusively in a certified chemical fume hood.	Ensure the fume hood has a face velocity of 80-120 feet per minute. The work area should be equipped with an eyewash station and a safety shower.[3][4]
Hand Protection	Wear double gloves. The outer glove should be a robust material like butyl rubber or Viton™. The inner glove can be nitrile.	Check glove compatibility charts for halogenated aromatic compounds. Inspect gloves for any signs of degradation or puncture before and during use. Discard gloves immediately if contamination is suspected.[5][6]
Eye and Face Protection	Wear chemical safety goggles that form a tight seal around the eyes. In addition, a face shield is required when handling larger quantities or when there is a significant risk of splashes.	Eye and face protection should comply with OSHA 29 CFR 1910.133 or European Standard EN166.[4][6]
Body Protection	Wear a flame-resistant lab coat. For operations with a higher risk of splashes or spills, a chemical-resistant apron or a full chemical suit should be worn over the lab coat.	Clothing should be made of a material that resists penetration by the chemical. Ensure sleeves are tucked into gloves.
Respiratory Protection	Respiratory protection is generally not required when working in a properly functioning chemical fume hood. If there is a potential for inhalation exposure (e.g., spill outside the hood), a NIOSH-approved respirator with an organic vapor cartridge is necessary.	Respirator use must be in accordance with a comprehensive respiratory protection program.

Operational and Disposal Plans

The following tables provide step-by-step guidance for the operational handling and disposal of 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Operational Plan: Step-by-Step Handling Procedure

Step	Procedure	Safety Precautions
1. Preparation	Before starting, ensure the chemical fume hood is operational and the work area is clean and uncluttered. Assemble all necessary equipment and reagents.	Verify that the eyewash station and safety shower are accessible and functional.
2. Weighing	Weigh the solid compound in a tared, sealed container within the fume hood to minimize dust generation.	Use anti-static measures if necessary. Avoid breathing any dust or vapors.[3]
3. Dissolution	Add the solvent to the solid in a closed vessel. If heating is required, use a controlled heating mantle and a condenser to prevent vapor release.	Perform all solution preparations within the fume hood. Wear appropriate PPE.
4. Reaction	Conduct the reaction in a closed system within the fume hood. Use appropriate glassware and ensure all joints are properly sealed.	Monitor the reaction for any signs of unexpected changes. Keep the fume hood sash at the lowest practical height.
5. Post-Reaction	Once the reaction is complete, cool the mixture to room temperature before opening the vessel. Quench the reaction carefully if necessary.	Be aware of any potential for delayed or exothermic reactions.

Disposal Plan: Waste Management and Decontamination

Step	Procedure	Safety Precautions
1. Waste Segregation	Segregate all waste containing 1,2-Dibromo-4,5-difluoro-3-nitrobenzene. This includes unreacted material, contaminated solvents, and reaction byproducts.	Label all waste containers clearly with the chemical name and associated hazards.
2. Solid Waste	Collect contaminated solid waste (e.g., filter paper, gloves, paper towels) in a dedicated, sealed, and labeled hazardous waste container.	Do not mix with other solid waste streams unless compatibility has been confirmed.
3. Liquid Waste	Collect all liquid waste in a sealed, labeled, and chemically resistant container. The container should be stored in secondary containment.	Do not pour any waste down the drain. Follow your institution's guidelines for halogenated organic waste.
4. Decontamination	Decontaminate all glassware and equipment that came into contact with the chemical. Rinse with an appropriate solvent (e.g., acetone, ethanol) and collect the rinsate as hazardous waste.	Wear appropriate PPE during decontamination. Ensure the area is well-ventilated.
5. Final Disposal	Dispose of all waste through your institution's environmental health and safety (EHS) office.[1]	Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflows and Safety Protocols

The following diagrams illustrate the key workflows for safely handling 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: Workflow for handling 1,2-Dibromo-4,5-difluoro-3-nitrobenzene.

Caption: Emergency response plan for spills or personnel exposure.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. aobchem.com [aobchem.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. hsa.ie [hsa.ie]